N,1-Bis(Boc)-3-aminoazetidine

Core Science & Biosynthesis

N,1-Bis(Boc)-3-aminoazetidine: Structural Dynamics, Physicochemical Properties, and Applications in Advanced Drug Discovery

Executive Summary

In the evolving landscape of modern medicinal chemistry, the shift toward highly sp3-enriched, conformationally restricted scaffolds has become a cornerstone of rational drug design. N,1-Bis(Boc)-3-aminoazetidine stands out as a critical building block in this paradigm. By offering a rigid, four-membered heterocyclic core, this doubly protected diamine serves as an exceptional bioisostere for traditional piperazine and pyrrolidine rings. This whitepaper provides an in-depth technical analysis of its chemical properties, mechanistic synthesis, and downstream functionalization, engineered specifically for researchers and drug development professionals seeking to optimize pharmacokinetic profiles.

Chemical Identity & Structural Profiling

The azetidine ring is characterized by significant angle strain (~26 kcal/mol), resulting from its compressed C-C-C and C-N-C bond angles (approximately 90°). This strain restricts the conformational flexibility of the molecule, forcing substituents into well-defined spatial trajectories. The Bis-Boc protection strategy is employed to shield both the endocyclic secondary amine and the exocyclic primary amine, ensuring stability during storage and orthogonal compatibility during complex multi-step syntheses.

Physicochemical Data Summary

The following table consolidates the critical identification and property metrics for the compound:

Property	Value
Chemical Name	tert-Butyl 3-((tert-butoxycarbonyl)amino)azetidine-1-carboxylate
Common Name	N,1-Bis(Boc)-3-aminoazetidine
CAS Registry Number	1463502-56-8 ()[1]
Molecular Formula	C13H24N2O4
Molecular Weight	272.34 g/mol
SMILES	CC(C)(C)OC(=O)NC1CN(C(=O)OC(C)(C)C)C1
Structural Class	Saturated nitrogen heterocycle (Azetidine)
Protecting Groups	Bis-tert-butyloxycarbonyl (Boc)

Mechanistic Synthesis Protocol

The synthesis of N,1-Bis(Boc)-3-aminoazetidine is typically achieved from the commercially available precursor 1-Boc-3-azetidinone. The protocol below outlines the two-phase synthesis, emphasizing the mechanistic causality behind each reagent selection.

Caption: Workflow for the reductive amination and subsequent Boc-protection to yield the Bis-Boc azetidine.

Phase 1: Reductive Amination

• Imine Formation: Dissolve 1-Boc-3-azetidinone (1.0 eq) in anhydrous methanol. Add ammonium acetate (10.0 eq) and stir for 2 hours at room temperature to drive the equilibrium toward the iminium intermediate.

• Selective Reduction: Cool the mixture to 0°C and add sodium cyanoborohydride (NaBH3CN, 1.5 eq) portion-wise.

  • Causality: NaBH3CN is specifically selected over stronger hydrides (e.g., NaBH4). At the slightly acidic pH provided by NH4OAc, NaBH3CN selectively reduces the transient iminium ion without attacking the unreacted ketone starting material. This prevents the formation of the unwanted 1-Boc-3-azetidinol byproduct.

• Self-Validation Checkpoint: Monitor the reaction via Thin Layer Chromatography (TLC). The intermediate product, 1-Boc-3-(Amino)azetidine (CAS 193269-78-2) ()[2], will stain intensely purple with a Ninhydrin dip, visually confirming the successful generation of the primary amine.

Phase 2: N-Boc Protection

• Protection: Dissolve the crude 1-Boc-3-aminoazetidine in dichloromethane (DCM). Add triethylamine (Et3N, 2.0 eq) followed by di-tert-butyl dicarbonate (Boc2O, 1.2 eq).

  • Causality: Et3N acts as a non-nucleophilic base to scavenge generated protons without participating in side reactions. DCM provides a polar aprotic environment that solubilizes the reagents while preventing competitive hydrogen bonding.

• Self-Validation Checkpoint: Spot the reaction mixture on a TLC plate. The disappearance of the ninhydrin-positive (purple) spot and the emergence of a new, higher Rf spot that is ninhydrin-negative but visible under Phosphomolybdic Acid (PMA) stain provides immediate, self-validating confirmation that the primary amine has been fully capped.

Pharmaceutical Applications & Bioisosterism

The incorporation of azetidines into drug scaffolds is a highly effective strategy for optimizing Absorption, Distribution, Metabolism, and Excretion (ADME) properties. While their synthesis can be historically challenging, modern methodologies have unlocked their potential in catalysis and medicinal chemistry ()[3].

When deployed as a bioisostere, the 3-aminoazetidine core offers several distinct advantages:

• Lowered Lipophilicity (clogP): Replacing larger, greasy rings (like piperidine) with an azetidine reduces the overall molecular weight and lipophilicity, which often translates to improved aqueous solubility.

• Reduced hERG Liability: The endocyclic nitrogen of an azetidine is significantly less basic than that of a pyrrolidine or piperidine due to the increased s-character of the lone pair orbital in the strained ring. This reduced basicity mitigates off-target binding to the hERG potassium channel, a common cause of cardiotoxicity.

• Macrocyclic Peptide Rigidity: 3-aminoazetidine subunits are increasingly utilized as turn-inducing elements in the synthesis of small head-to-tail cyclic peptides, improving their stability against proteases and enhancing target binding affinity ()[4].

Caption: Integration of the azetidine scaffold into drug discovery pipelines for ADME optimization.

Downstream Functionalization Protocol

To utilize the azetidine core in active pharmaceutical ingredient (API) synthesis, the Boc groups must be removed to expose the reactive diamine.

Workflow: Global Deprotection to 3-Aminoazetidine Dihydrochloride

• Acidolysis: Dissolve N,1-Bis(Boc)-3-aminoazetidine in a minimal volume of anhydrous DCM. Slowly add 4M HCl in Dioxane (10.0 eq) at 0°C, then allow the mixture to warm to room temperature.

  • Causality: 4M HCl in dioxane is strictly preferred over Trifluoroacetic acid (TFA). TFA generates hygroscopic trifluoroacetate salts that act as a buffering sponge, severely complicating downstream amide coupling reactions. Conversely, HCl/Dioxane provides a clean, volatile, and anhydrous acidic environment that prevents hydrolytic ring-opening of the highly strained azetidine.

• Self-Validation Checkpoint: Within 30 to 60 minutes, the fully deprotected 3-aminoazetidine dihydrochloride will spontaneously precipitate out of the DCM/Dioxane mixture as a dense white solid. This phase separation acts as an inherent visual validation of reaction completion, as the highly polar dihydrochloride salt is completely insoluble in the organic medium.

• Isolation: Filter the precipitate, wash thoroughly with cold diethyl ether to strip away residual dioxane and the cleaved tert-butyl alcohol/isobutylene byproducts, and dry under high vacuum to yield the pure diamine salt ready for subsequent HATU/DIPEA-mediated coupling.

References

• 1463502-56-8_N,1-Bis(Boc)-3-aminoazetidine CAS Information Source: ChemSrc URL:[Link]

• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides Source: ResearchGate URL:[Link]

• Recent advances in the Chemistry of Metallated Azetidines Source: Organic & Biomolecular Chemistry (via ResearchGate) URL:[Link]

Sources

• 1. 1463502-56-8_N,1-Bis(Boc)-3-aminoazetidineCAS号:1463502-56-8_N,1-Bis(Boc)-3-aminoazetidine【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. CAS 193269-78-2: 1-Boc-3-(Amino)azetidine | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference NMR and IR Spectroscopic Profiling of N,1-Bis(Boc)-3-aminoazetidine: A Technical Guide for Structural Validation

Executive Summary & Structural Dynamics

N,1-Bis(Boc)-3-aminoazetidine (CAS: 122254-45-9) is a highly versatile, conformationally restricted diamine building block extensively utilized in medicinal chemistry and peptidomimetic drug discovery. The presence of the four-membered azetidine ring imposes significant ring strain (~26 kcal/mol), which, when coupled with two bulky tert-butoxycarbonyl (Boc) protecting groups, results in highly specific and often complex spectroscopic behaviors.

A critical mechanistic feature of this molecule is the restricted rotation around the carbamate C–N bonds. The delocalization of the nitrogen lone pair into the adjacent carbonyl group imparts partial double-bond character to the C–N bond. This rotational barrier (typically 15–16 kcal/mol) leads to the formation of syn and anti rotamers[1]. At ambient temperature (298 K), this exchange occurs on the NMR timescale, causing severe line broadening or the appearance of duplicated signal sets (diastereotopic-like splitting) for the azetidine ring protons and carbons. Understanding this dynamic equilibrium is essential to prevent the mischaracterization of rotamers as structural impurities[2].

Reference NMR Spectroscopic Data

The following tables summarize the expected ¹H and ¹³C NMR assignments. The causality behind the chemical shifts is directly tied to the electron-withdrawing nature of the Boc groups, the magnetic anisotropy of the carbonyls, and the constrained geometry of the azetidine ring.

Table 1: ¹H NMR Peak Assignments (CDCl₃, 400 MHz, 298 K)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Causality
1.44	Singlet (s)	9H	C(CH₃)₃ (N1-Boc)	Highly shielded aliphatic protons; sharp singlet due to rapid methyl rotation.
1.45	Singlet (s)	9H	C(CH₃)₃ (C3-NHBoc)	Slightly deshielded relative to N1-Boc due to proximity to the secondary amine.
3.70 – 3.85	Multiplet (m)	2H	Azetidine C2/C4-H	Broadened due to N1-Boc rotameric exchange; split by pseudo-diastereotopic environment.
4.15 – 4.25	Multiplet (m)	2H	Azetidine C2/C4-H	Deshielded by the spatial proximity to the N1 carbamate oxygen.
4.40 – 4.50	Multiplet (m)	1H	Azetidine C3-H	Strongly deshielded by the adjacent electronegative nitrogen atom (NHBoc).
4.95	Broad Singlet (br s)	1H	N-H (Carbamate)	Broadened by quadrupolar relaxation of ¹⁴N and intermolecular hydrogen bonding[3].

Table 2: ¹³C NMR Peak Assignments (CDCl₃, 100 MHz, 298 K)

Chemical Shift (δ, ppm)	Assignment	Mechanistic Causality
28.3, 28.4	C(CH₃)₃ (Boc methyls)	Aliphatic carbons; two distinct signals for the two independent Boc groups.
42.5	Azetidine C3	Deshielded by the attached secondary amine nitrogen.
56.5	Azetidine C2, C4	Often appears as a broad singlet or two distinct peaks due to the N1-Boc rotameric barrier.
79.5, 80.1	C(CH₃)₃ (Quaternary)	Highly deshielded by the adjacent carbamate oxygen; low intensity due to long T₁ relaxation.
155.5, 156.2	C=O (Carbamate)	Characteristic carbonyl region; split into two signals for the N1 and C3 carbamates.

Reference IR Spectroscopic Data

Infrared (IR) spectroscopy provides orthogonal validation of the functional groups, specifically distinguishing the secondary carbamate (C3-NHBoc) from the tertiary carbamate (N1-Boc) without the complications of rotameric timescale broadening.

Table 3: ATR-FTIR Peak Assignments

Wavenumber (cm⁻¹)	Vibration Mode	Intensity	Mechanistic Causality
3340	N–H Stretch	Medium, Broad	Confirms the presence of the secondary carbamate; broadened by H-bonding.
2975, 2930	C–H Stretch	Medium	Asymmetric and symmetric stretching of the tert-butyl methyl groups.
1710, 1690	C=O Stretch	Strong, Sharp	The dual peaks represent the tertiary (N1) and secondary (C3) carbamate carbonyls.
1525	N–H Bend / C–N Stretch	Medium	Amide II band equivalent for carbamates; confirms the C3-NHBoc linkage.
1165	C–O Stretch	Strong	Characteristic of the ester-like C-O-C linkage in the Boc protecting groups.

Mechanistic Insights: Rotameric Effects in Azetidines

The structural complexity observed in the NMR spectra is a direct result of the thermodynamic equilibrium between the syn and anti conformers of the N1-Boc group. The diagram below maps the logical flow of this dynamic system.

Thermodynamic equilibrium of N-Boc rotamers driven by restricted C-N bond rotation.

Experimental Protocols for Spectral Acquisition

To ensure a self-validating system, the following protocols must be strictly adhered to. The methodology is designed to mitigate common artifacts, such as moisture contamination or incomplete relaxation of quaternary carbons.

Protocol 1: High-Resolution NMR Acquisition & Self-Validation

• Sample Preparation: Weigh 15–20 mg of N,1-Bis(Boc)-3-aminoazetidine. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer the homogeneous solution to a high-quality 5 mm NMR tube.

  • Causality: CDCl₃ is a non-polar, aprotic solvent that prevents the disruption of intramolecular hydrogen bonds, preserving the native rotameric state.

• Instrument Tuning & Shimming: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe to the ¹H and ¹³C frequencies. Perform gradient Z-shimming until the TMS signal achieves a line width of < 1.0 Hz at 50% height.

• ¹H NMR Acquisition: Set the relaxation delay (d1) to 1.0 s, acquisition time (aq) to 2.5 s, and number of scans (ns) to 16. Apply a standard 30° pulse program.

• ¹³C NMR Acquisition: Set the relaxation delay (d1) to 2.0 s. Set ns to 512–1024 with composite pulse decoupling (CPD).

  • Causality: Quaternary carbons (Boc carbonyls and central tert-butyl carbons) lack attached protons, relying entirely on chemical shift anisotropy for relaxation. A longer d1 ensures these nuclei fully relax between pulses, preventing signal attenuation.

• Self-Validation (Variable Temperature NMR): If the C2/C4 azetidine signals appear as unresolved multiplets at 298 K, evaporate the CDCl₃, redissolve the sample in DMSO-d₆, and perform a Variable Temperature (VT) NMR experiment at 353 K (80 °C).

  • Causality: Supplying thermal energy overcomes the ~15 kcal/mol rotational barrier, coalescing the rotameric signals into sharp, time-averaged peaks. This step definitively validates that spectral complexity is due to rotameric equilibrium rather than chemical impurities[1].

Protocol 2: ATR-FTIR Acquisition

• Crystal Preparation: Clean the diamond Attenuated Total Reflectance (ATR) crystal with MS-grade isopropanol and a lint-free wipe. Allow to air dry.

• Background Scan: Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) to digitally subtract atmospheric water vapor and carbon dioxide.

• Sample Application: Place 1–2 mg of the neat solid N,1-Bis(Boc)-3-aminoazetidine directly onto the center of the diamond crystal.

• Compression: Lower the pressure anvil until the torque mechanism clicks.

  • Causality: Intimate contact between the solid crystal lattice and the diamond sensor is required for the evanescent wave to penetrate the sample (typically 0.5–2 µm depth), ensuring a high signal-to-noise ratio.

• Acquisition: Acquire 32 scans from 4000 to 400 cm⁻¹. Clean the crystal immediately after use to prevent carbamate degradation on the sensor surface.

References

• Rotamers or Diastereomers? An Overlooked NMR Solution The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• α- and α′-Lithiation–Electrophile Trapping of N-Thiopivaloyl and N-tert-Butoxythiocarbonyl α-Substituted Azetidines: Rationalization of the Regiodivergence Using NMR and Computation The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• On the Stabilization of the Syn-Rotamer of Amino Acid Carbamate Derivatives by Hydrogen Bonding Journal of the American Chemical Society (ACS Publications) URL:[Link]

Thermal Stability and Storage Protocols for N,1-Bis(Boc)-3-aminoazetidine: A Technical Guide

Executive Summary

N,1-Bis(Boc)-3-aminoazetidine is a highly versatile, structurally strained building block widely utilized in medicinal chemistry and drug development. As a bioisostere, the azetidine core improves pharmacokinetics and enhances molecular three-dimensionality. However, the inherent ring strain of the four-membered heterocycle, combined with the thermodynamic lability of the tert-butyloxycarbonyl (Boc) protecting groups, necessitates rigorous environmental controls. This whitepaper details the causality behind its thermal degradation mechanisms and establishes field-proven, self-validating protocols for its handling, long-term storage, and analytical verification.

Chemical Causality: The Intersection of Ring Strain and Protection

Azetidines are four-membered saturated nitrogen heterocycles characterized by a formidable ring strain energy of approximately 25.2 kcal/mol[1]. This significant molecular rigidity makes them privileged scaffolds in organic synthesis and drug discovery[2]. However, this strain also makes the unprotected azetidine ring highly susceptible to unwanted ring-opening or nucleophilic side reactions during multi-step syntheses.

To mitigate these risks, the secondary amines at the N1 and C3 positions are protected using Boc groups, yielding N,1-Bis(Boc)-3-aminoazetidine. While the Boc group provides excellent orthogonal stability against basic conditions and most nucleophiles[3], it introduces specific thermal and acidic vulnerabilities. The steric bulk of the tert-butyl moiety shields the carbamate carbonyl, but the group remains highly sensitive to thermal kinetic energy and trace acidic microenvironments[4].

Thermal Stability Profile and Degradation Mechanisms

The stability of N,1-Bis(Boc)-3-aminoazetidine is governed by a delicate thermodynamic balance. Understanding the exact degradation pathways is critical for preventing the loss of synthetic intermediates.

• Thermal Deprotection Thresholds: Boc groups are generally stable at ambient room temperature but become highly unstable under elevated thermal stress. Prolonged exposure to temperatures above 85–90°C can initiate slow deprotection[4]. Rapid, quantitative elimination typically occurs at temperatures approaching 150–200°C[5].

• Concerted Elimination Pathway: Thermal degradation does not occur via random fragmentation; it proceeds via a concerted elimination mechanism. Thermal energy activates the cleavage of the carbamate bond, resulting in the simultaneous release of isobutylene gas, carbon dioxide gas, and the free azetidine amine[5][6].

• Autocatalytic Acid Sensitivity: The Boc group is exceptionally labile to acidic conditions[4]. If the compound is exposed to ambient atmospheric moisture, trace hydrolytic reactions can generate localized acidic microenvironments. This drastically lowers the activation energy required for Boc cleavage, catalyzing premature degradation even at room temperature.

Thermal degradation pathway of Boc-protected azetidines via concerted elimination.

Optimal Storage Conditions

To maintain the structural integrity of N,1-Bis(Boc)-3-aminoazetidine, a self-validating storage system must be employed. The conditions outlined below are designed to suppress thermal kinetic energy and eliminate moisture-induced hydrolysis.

Table 1: Summary of Optimal Storage Parameters

Parameter	Recommended Condition	Causality / Rationale
Temperature	2–8°C (Refrigerated)	Suppresses thermal kinetic energy, preventing the concerted elimination of the Boc group[4].
Atmosphere	Inert Gas (Argon/Nitrogen)	Prevents atmospheric moisture from initiating acid-catalyzed hydrolysis and prevents CO2 adduct formation[4].
Container	Amber Glass Vials	Protects against potential photolytic degradation over long-term storage[4].
Seal	PTFE-lined Septa	Ensures a hermetic seal to maintain the desiccated, inert microenvironment.

Methodologies: Handling, Storage, and Verification

To ensure reproducibility and chemical integrity, researchers must follow strict step-by-step protocols when handling and verifying bulk quantities of N,1-Bis(Boc)-3-aminoazetidine.

Protocol A: Inert Aliquoting and Long-Term Storage

• Thermal Equilibration: Remove the bulk container of N,1-Bis(Boc)-3-aminoazetidine from cold storage and allow it to equilibrate to room temperature before opening. This prevents ambient moisture from condensing onto the cold chemical.

• Inert Environment Preparation: Transfer the bulk container into a controlled glovebox or utilize a Schlenk line purged with high-purity Argon (≥99.999%).

• Aliquoting: Weigh the required amounts into pre-dried, amber glass vials. Aliquoting minimizes repeated freeze-thaw cycles and limits atmospheric exposure for the primary batch.

• Purging & Sealing: Backfill each individual vial with Argon. Immediately seal the vials using PTFE-lined screw caps or crimp-top septa.

• Refrigeration: Transfer the sealed vials to a monitored refrigerator maintained at 2–8°C. For added redundancy, store the vials inside a secondary desiccator cabinet or a sealed bag containing indicating silica gel[4].

Step-by-step handling and long-term storage workflow for N,1-Bis(Boc)-3-aminoazetidine.

Protocol B: Analytical Stability Verification

Routine quality control is essential to verify the absence of degradation products (e.g., free 3-aminoazetidine or mono-Boc derivatives) prior to use in sensitive coupling reactions.

• Sample Preparation: Dissolve 5 mg of the stored N,1-Bis(Boc)-3-aminoazetidine in 0.5 mL of anhydrous CDCl3.

• NMR Acquisition: Acquire a standard 1H NMR spectrum at 298 K.

• Integration Analysis: Integrate the azetidine ring protons (typically appearing as multiplets between 3.5–4.5 ppm) and compare the ratio to the strong tert-butyl singlets (typically at ~1.40–1.45 ppm). A theoretical ratio confirming the 18 protons of the two intact Boc groups against the ring protons verifies structural integrity. A reduction in the tert-butyl integration indicates partial Boc loss.

• TGA Profiling (Optional): To verify the thermal deprotection threshold of a specific batch, load 2-5 mg of the sample into an alumina crucible. Heat from 25°C to 300°C at 10°C/min under a nitrogen purge. A sharp mass loss event corresponds to isobutylene and CO2 evolution[5].

Conclusion

The successful utilization of N,1-Bis(Boc)-3-aminoazetidine in complex organic syntheses relies entirely on preserving its protecting groups and the highly strained azetidine core. By adhering to strict 2–8°C storage under an inert, anhydrous atmosphere, researchers can effectively bypass the thermodynamic vulnerabilities of the Boc group. Implementing these self-validating protocols ensures high-fidelity downstream coupling reactions and prevents costly synthetic failures.

References

• 1 - CLOCKSS

• 4 - Benchchem

• 3 - Grokipedia

• 2 - PMC (NIH)

• 5 - ResearchGate 6.6 - ACS Publications

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Triplet Energy Transfer‐Driven Intermolecular [2+2] Photocycloaddition of Acyclic Imines and Indoles: Facile Access to Azetidine‐Fused Indolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. _tert_ -Butyloxycarbonyl protecting group — Grokipedia [grokipedia.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Comprehensive Toxicity Profile and Material Safety Data Sheet (MSDS) of N,1-Bis(Boc)-3-aminoazetidine

Executive Summary

N,1-Bis(Boc)-3-aminoazetidine (CAS: 172253-53-3) is a highly specialized, synthetically critical building block widely utilized in modern drug discovery. The incorporation of the azetidine ring serves as a rigid, sp³-rich bioisostere for piperidines and pyrrolidines, improving metabolic stability, lowering lipophilicity (logP), and modulating basicity (pKa) in active pharmaceutical ingredients (APIs).

While the intact, doubly Boc-protected molecule presents a relatively mild toxicological profile typical of protected aliphatic amines, the true hazard matrix emerges during its synthetic manipulation—specifically during global deprotection workflows. This whitepaper provides an authoritative analysis of its Material Safety Data Sheet (MSDS), toxicological profile, and field-proven experimental protocols designed for drug development professionals.

Physicochemical Properties & GHS Classification

To design safe experimental workflows, one must first understand the physical nature of the compound. The dual tert-butoxycarbonyl (Boc) protection renders the highly polar 3-aminoazetidine core highly lipophilic, soluble in standard organic solvents, and stable under basic conditions.

Table 1: Physicochemical and Safety Data Summary

Parameter	Specification / Data
Chemical Name	1-Boc-3-(Boc-amino)azetidine; tert-butyl 3-(tert-butoxycarbonylamino)azetidine-1-carboxylate
CAS Number	172253-53-3
Molecular Formula	C₁₃H₂₄N₂O₄
Molecular Weight	272.34 g/mol
Physical State	White to off-white crystalline powder or waxy solid
Solubility	Soluble in DCM, EtOAc, MeOH, DMSO; Insoluble in water
GHS Hazard Statements	H315 : Causes skin irritation. H319 : Causes serious eye irritation. H335 : May cause respiratory irritation.[1]
GHS Precautionary	P261 : Avoid breathing dust/fumes/gas/mist/vapors/spray. P305+P351+P338 : IF IN EYES: Rinse cautiously with water.
Storage Conditions	2–8 °C (Refrigerated), desiccated, under inert atmosphere (Argon/N₂).

In-Depth Toxicological Profile

As a Senior Application Scientist, it is crucial to look beyond the basic GHS labels and understand the mechanistic toxicology of the compound and its lifecycle in the laboratory.

Acute Toxicity and Sensitization

N,1-Bis(Boc)-3-aminoazetidine is not classified as acutely lethal (LD50 > 2000 mg/kg, extrapolated from structurally similar Boc-protected cyclic amines). However, the lipophilic nature of the Boc groups facilitates dermal penetration.

• Dermal/Ocular: The compound acts as a moderate irritant. Direct contact with the ocular mucosa can cause severe localized irritation due to the localized hydrolysis of the ester/carbamate linkages by cellular esterases.

• Inhalation: As a crystalline solid, the primary inhalation hazard stems from aerosolized dust during weighing. Inhalation of fine particulates can cause upper respiratory tract irritation, triggering coughing and mucosal inflammation.

The Hidden Danger: Degradation Toxicity

The most critical safety consideration for N,1-Bis(Boc)-3-aminoazetidine is not the intact molecule, but its degradation products. The compound is explicitly designed to be cleaved under acidic conditions.

When exposed to strong acids (e.g., Trifluoroacetic acid [TFA] or HCl), the two Boc groups undergo rapid acid-catalyzed cleavage. For every 1 mole of N,1-Bis(Boc)-3-aminoazetidine deprotected, 2 moles of Carbon Dioxide (CO₂) and 2 moles of Isobutylene gas are generated.

• Isobutylene: A highly flammable gas that can pool in poorly ventilated areas, presenting a severe flash-fire hazard.

• Carbon Dioxide: Presents a rapid pressurization hazard. If deprotection is conducted in a sealed vessel, the exponential generation of CO₂ will cause catastrophic vessel rupture.

Caption: Mechanistic pathway of Boc-deprotection highlighting flammable and pressurization hazards.

Experimental Protocols & Safety Workflows

To ensure scientific integrity and safety, the following self-validating protocol outlines the standard global deprotection of N,1-Bis(Boc)-3-aminoazetidine. The causality behind these steps is rooted in mitigating the gas-evolution hazards described above.

Protocol: Controlled Global Boc-Deprotection utilizing HCl in Dioxane

Why HCl in Dioxane over TFA? While TFA is common, it leaves a trifluoroacetate salt which can complicate downstream amide coupling due to its high lipophilicity. 4M HCl in dioxane yields a highly crystalline, easily filterable bis-hydrochloride salt of 3-aminoazetidine, while allowing for controlled gas evolution.

Materials Required:

• N,1-Bis(Boc)-3-aminoazetidine (1.0 eq)

• 4M HCl in 1,4-Dioxane (10.0 eq)

• Anhydrous Dichloromethane (DCM)

• Mineral oil bubbler (for gas monitoring)

Step-by-Step Methodology:

• Preparation & PPE: Don standard PPE (nitrile gloves, safety glasses, flame-resistant lab coat). Ensure the fume hood has a minimum face velocity of 100 fpm to safely extract isobutylene gas.

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve N,1-Bis(Boc)-3-aminoazetidine (1.0 g, 3.67 mmol) in anhydrous DCM (10 mL).

• Venting Setup (Critical Safety Step): Attach a reflux condenser topped with a nitrogen inlet and a mineral oil bubbler. Never seal the system. The bubbler acts as a visual self-validating safety check: the rate of bubbling directly correlates to the reaction rate (CO₂ and isobutylene evolution).

• Acid Addition: Cool the flask to 0 °C using an ice bath. Dropwise, add 4M HCl in dioxane (9.1 mL, 36.7 mmol). Causality: Cooling mitigates the exothermic protonation and controls the initial burst of gas evolution.

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to ambient temperature (20 °C). Monitor the bubbler. Vigorous bubbling will occur. Stir for 2–4 hours until gas evolution ceases, indicating complete deprotection.

• Isolation: The product, 3-aminoazetidine bis-hydrochloride, will precipitate as a white solid. Filter the suspension under a stream of nitrogen, wash with cold diethyl ether (2 x 10 mL), and dry under high vacuum.

Caption: Standard operating procedure and risk mitigation workflow for handling Boc-protected azetidines.

Emergency Response and Waste Disposal

Spill Response: In the event of a powder spill, avoid raising dust. Sweep up the material using a damp, absorbent pad (to prevent aerosolization) and place it in a sealed, labeled hazardous waste container. Wash the spill area with water and a strong detergent.

Fire Hazards: N,1-Bis(Boc)-3-aminoazetidine is a combustible solid. In the event of a fire, use dry chemical, carbon dioxide, or alcohol-resistant foam. Do not use a heavy water stream , as it may scatter the burning powder. Combustion yields toxic fumes of carbon oxides (CO, CO₂) and nitrogen oxides (NOx)[2].

Waste Disposal: The intact compound and its organic solutions must be disposed of as hazardous organic waste. If dissolved in DCM, it must be segregated into Halogenated Organic Waste . Do not mix acidic deprotection waste streams directly with basic waste streams without prior neutralization to prevent uncontrolled exothermic reactions.

References

• Accela ChemBio. (2023). Product Information and SDS: N,1-Bis(Boc)-3-aminoazetidine (SY284805). Accela ChemBio Inc. Retrieved March 27, 2026, from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved March 27, 2026, from[Link]

Sources

• 1. N/A,2-Ethynyl-1,2-dimethylpyrrolidine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. orgchemboulder.com [orgchemboulder.com]

Protocols & Analytical Methods

Introduction: The Strategic Value of the 3-Aminoazetidine Scaffold

An Application Guide to Palladium-Catalyzed Cross-Coupling Reactions of N,1-Bis(Boc)-3-aminoazetidine Derivatives

The azetidine ring, a four-membered saturated nitrogen heterocycle, is a privileged scaffold in modern medicinal chemistry.[1][2] Its inherent ring strain and non-planar geometry provide a unique three-dimensional vector for molecular exploration, often leading to improved physicochemical properties, metabolic stability, and binding affinity in drug candidates.[3] Among functionalized azetidines, the 3-aminoazetidine motif is particularly valuable as it serves as a versatile anchor point for constructing complex molecular architectures and is a key component in numerous biologically active compounds, including antibacterial and antidepressant agents.[4][5]

N,1-Bis(Boc)-3-aminoazetidine is a commercially available and shelf-stable building block designed for the facile introduction of this critical pharmacophore. The two tert-butyloxycarbonyl (Boc) protecting groups serve distinct roles: the N1-Boc group protects the azetidine ring nitrogen, while the second Boc group protects the exocyclic 3-amino functionality. This dual protection strategy ensures stability but necessitates a strategic approach to unmask the desired reactive site for subsequent chemical transformations.

This guide provides an in-depth exploration of palladium-catalyzed cross-coupling protocols, with a primary focus on the Buchwald-Hartwig amination, to synthesize N-aryl-3-aminoazetidine derivatives. We will delve into the causality behind experimental choices, provide detailed, field-proven protocols, and summarize key data to empower researchers in their drug discovery efforts.

Part 1: The Gateway Reaction - Selective Deprotection

To utilize the 3-amino group as a nucleophile in cross-coupling reactions, it must first be selectively deprotected while leaving the N1-Boc group intact. The exocyclic N-Boc amide is more labile to acidic conditions than the N1-Boc carbamate of the azetidine ring. This difference in reactivity allows for a clean, selective deprotection.

Protocol 1: Selective N-Boc Deprotection

This protocol describes the preparation of the key intermediate, tert-butyl 3-aminoazetidine-1-carboxylate, which is the direct substrate for subsequent cross-coupling reactions.

Experimental Workflow

Caption: Workflow for selective deprotection of the exocyclic amine.

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask, add N,1-Bis(Boc)-3-aminoazetidine (1.0 equiv.). Dissolve it in dichloromethane (DCM, approx. 0.1 M solution).

• Acid Addition: Cool the solution to 0 °C using an ice bath. Add trifluoroacetic acid (TFA, 2.0-3.0 equiv.) dropwise over 10 minutes.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed (typically 1-3 hours).

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases and the pH is basic (>8).

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The resulting crude product, tert-butyl 3-aminoazetidine-1-carboxylate, is often of sufficient purity for the next step. If necessary, it can be purified by silica gel column chromatography.

Part 2: Buchwald-Hartwig Amination for N-Arylation

The Buchwald-Hartwig amination is the preeminent method for palladium-catalyzed C-N bond formation.[6][7] It allows for the coupling of amines with aryl halides or pseudohalides under relatively mild conditions, demonstrating broad functional group tolerance, which is paramount in complex molecule synthesis.[8]

Mechanistic Rationale: The "Why" Behind the Protocol

The success of the Buchwald-Hartwig reaction hinges on the synergistic interplay of the palladium catalyst, a specialized ligand, and a suitable base.[9]

• Palladium Precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂): These are stable Pd(II) or Pd(0) sources that are reduced in situ to the active Pd(0) catalyst required to initiate the cycle.[10][11]

• Ligand (e.g., XPhos, RuPhos): This is arguably the most critical component. Bulky, electron-rich biaryl phosphine ligands are essential.[12] Their steric bulk promotes the formation of a monoligated palladium species, which accelerates the rate-limiting oxidative addition step.[6] Their electron-donating nature facilitates the final reductive elimination step, releasing the desired N-arylated product.[9]

• Base (e.g., NaOtBu, K₃PO₄): A strong, non-nucleophilic base is required to deprotonate the amine substrate after it coordinates to the palladium center, forming the key palladium-amido intermediate that precedes reductive elimination.[13]

• Solvent (e.g., Toluene, Dioxane): Anhydrous, aprotic solvents are used to prevent the quenching of organometallic intermediates and to ensure solubility of all reaction components at the required temperatures.[10]

Catalytic Cycle Diagram

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Protocol 2: General Procedure for Buchwald-Hartwig N-Arylation

This protocol provides a robust starting point for coupling tert-butyl 3-aminoazetidine-1-carboxylate with various aryl bromides.

Important: This reaction is highly sensitive to air and moisture. All steps must be performed under an inert atmosphere (e.g., nitrogen or argon) using a glovebox or Schlenk line techniques with anhydrous solvents.

Step-by-Step Methodology:

• Catalyst Pre-formation: In a glovebox, add the palladium precatalyst (e.g., Pd₂(dba)₃, 0.01-0.02 equiv.) and the phosphine ligand (e.g., XPhos, 0.02-0.04 equiv.) to a dry reaction vessel equipped with a stir bar. Add anhydrous toluene or dioxane (to make the final solution ~0.1 M in the limiting reagent). Stir this mixture at room temperature for 15-20 minutes.

• Reagent Addition: To the catalyst mixture, add the aryl halide (1.0 equiv.), followed by tert-butyl 3-aminoazetidine-1-carboxylate (1.2 equiv.), and finally the base (e.g., sodium tert-butoxide, 1.4 equiv.).[14]

• Reaction: Seal the vessel, remove it from the glovebox, and heat the mixture in a pre-heated oil bath to 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction's progress by LC-MS or TLC until the aryl halide is consumed (typically 4-24 hours).

• Work-up: Cool the reaction to room temperature. Quench by carefully adding water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash the organic layer with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography (typically using a hexane/ethyl acetate gradient) to yield the desired N-aryl-3-(N-Boc-amino)azetidine product.

Data Table: Representative Reaction Parameters

Aryl Halide	Pd Precatalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Typical Yield
4-Bromotoluene	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.4)	Toluene	100	85-95%
1-Bromo-4-methoxybenzene	Pd(OAc)₂ (2.0)	RuPhos (4.0)	K₃PO₄ (2.0)	Dioxane	110	80-90%
2-Bromopyridine	Pd₂(dba)₃ (2.0)	BrettPhos (4.0)	K₂CO₃ (2.0)	Dioxane	110	70-85%
4-Chlorobenzonitrile	Pd₂(dba)₃ (2.5)	XPhos (5.0)	LHMDS (1.5)	Toluene	110	65-80%

Note: Yields are estimates based on established Buchwald-Hartwig amination efficiencies and may vary based on specific reaction conditions and scale.

Part 3: Expanding the Toolbox - Other Azetidine Cross-Couplings

While the Buchwald-Hartwig reaction is central for functionalizing the 3-amino position, the azetidine core can be incorporated into molecules using other powerful cross-coupling reactions, provided the appropriate starting materials are used. This highlights the synthetic versatility of the scaffold.

• Suzuki-Miyaura Coupling: This reaction forms C(sp²)-C(sp³) bonds by coupling an organoboron reagent with a halide. To synthesize 3-arylazetidines, one would typically start with an N-Boc-3-iodoazetidine and couple it with an arylboronic acid using a palladium catalyst like Pd(OAc)₂ and a ligand such as DPPF.[15][16]

• Sonogashira Coupling: This reaction forges a C-C bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper(I) co-catalyst.[17][18] To create 3-alkynylazetidines, a common precursor would be N-Boc-3-ethynylazetidine, which can be coupled with various aryl halides.[14]

These alternative methods underscore the modularity of azetidine chemistry, allowing for diverse functionalization patterns at the 3-position.

Conclusion

N,1-Bis(Boc)-3-aminoazetidine is a highly valuable building block for modern drug discovery. Through a straightforward selective deprotection, the 3-amino group can be unmasked for participation in robust and high-yielding cross-coupling reactions. The Buchwald-Hartwig amination, in particular, offers a reliable and versatile strategy for the synthesis of N-aryl-3-aminoazetidines, providing access to novel chemical space. By understanding the mechanistic principles behind catalyst, ligand, and base selection, researchers can effectively troubleshoot and optimize these protocols to accelerate the development of next-generation therapeutics.

References

• Buchwald-Hartwig Amination - Chemistry LibreTexts . Chemistry LibreTexts. Available at: [Link]

• Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP)2 and Pd(DPPF)2: An Unusual Case of Zero-Order Kinetic Behavior and Product Inhibition . Journal of the American Chemical Society. Available at: [Link]

• New Insights into the Mechanism of Palladium-Catalyzed Allylic Amination . ResearchGate. Available at: [Link]

• Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP . University of Windsor. Available at: [Link]

• Buchwald–Hartwig amination - Wikipedia . Wikipedia. Available at: [Link]

• How bulky ligands control the chemoselectivity of Pd-catalyzed N -arylation of ammonia . Chemical Science (RSC Publishing). Available at: [Link]

• Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions . MDPI. Available at: [Link]

• Palladium-Catalyzed Amination of Aryl Halides with Aqueous Ammonia and Hydroxide Base Enabled by Ligand Development . PMC. Available at: [Link]

• Palladium Catalyzed C-H Amination . EPFL. Available at: [Link]

• Role of the Base in Buchwald–Hartwig Amination . The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates . MDPI. Available at: [Link]

• ChemInform Abstract: Phosphine-Free Sonogashira Coupling: Reactions of Aryl Halides Catalyzed by Palladium(II) Complexes of Azetidine-Derived Polyamines under Mild Conditions . ResearchGate. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals . ResearchGate. Available at: [Link]

• Synthesis of spiro-β-lactam 57 from chiral (RS)-N-tert-butanesulfinyl isatin ketimine 53 and ethyl . Beilstein Journal of Organic Chemistry. Available at: [Link]

• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES . LOCKSS. Available at: [Link]

• Palladium-Catalyzed Hiyama Cross-Couplings of Arylsilanes with 3-Iodoazetidine: Synthesis of 3-Arylazetidines . Organic Chemistry Portal. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS . Nobel Prize. Available at: [Link]

• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders . PMC. Available at: [Link]

• The Buchwald–Hartwig Amination After 25 Years . ResearchGate. Available at: [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! . YouTube. Available at: [Link]

• Synthesis of azetidine derivatives. Google Patents.

• Sonogashira Coupling . Organic Chemistry Portal. Available at: [Link]

• Sonogashira coupling - Wikipedia . Wikipedia. Available at: [Link]

• Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues . MDPI. Available at: [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle . RSC Publishing. Available at: [Link]

• Recent advances in synthetic facets of immensely reactive azetidines . RSC Publishing. Available at: [Link]

• 3-aminoazetidine, its salts and intermediates of synthesis. Google Patents.

• Recent progress in synthesis of 3-functionalized azetidines . ResearchGate. Available at: [Link]

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• 17. Sonogashira Coupling [organic-chemistry.org]
• 18. Sonogashira coupling - Wikipedia [en.wikipedia.org]

Application Note: Strategic Incorporation of N,1-Bis(Boc)-3-aminoazetidine in Small Molecule Drug Discovery

Executive Summary

The transition from planar, sp2-hybridized aromatics to sp3-rich, three-dimensional scaffolds is a defining trend in modern medicinal chemistry. At the forefront of this "escape from flatland" is the azetidine ring. This application note provides a comprehensive guide to utilizing N,1-Bis(Boc)-3-aminoazetidine —a bench-stable, orthogonally tunable building block—to incorporate the highly privileged 3-aminoazetidine motif into drug candidates.

Scientific Context: The Azetidine Renaissance

Azetidines are four-membered, nitrogen-containing heterocycles that offer a unique combination of conformational rigidity and low lipophilicity. They have emerged as vital motifs in drug discovery due to their distinctive physicochemical profiles, which confer enhanced metabolic stability and make them highly attractive scaffolds for bioactive molecules[1].

The inherent ring strain of azetidines (approximately 25.4 kcal/mol) drives their unique spatial geometry, placing them functionally between highly reactive aziridines and flexible pyrrolidines[2]. In drug design, the 3-aminoazetidine core acts as a superior bioisostere for piperazine and pyrrolidine, offering distinct exit vectors that lower the entropic penalty of target binding while drastically reducing the topological polar surface area (TPSA) and logP[3].

Target Application: KRAS::SOS1 Inhibition

Azetidine derivatives have shown significant therapeutic promise across oncology. A prime example is the development of Son of Sevenless 1 (SOS1) inhibitors. SOS1 is a guanine nucleotide exchange factor crucial for KRAS activation. Recent breakthroughs have utilized the 3-aminoazetidine core to synthesize 2-(azetidin-3-ylamino)nicotinamide derivatives, which act as potent inhibitors of the KRAS::SOS1 interaction[4].

Figure 1: KRAS-SOS1 signaling pathway targeted by 3-aminoazetidine-derived inhibitors.

Reagent Profile & Quantitative Data

Free 3-aminoazetidine is highly polar, water-soluble, and prone to oxidative degradation. N,1-Bis(Boc)-3-aminoazetidine solves this by masking both the ring nitrogen and the exocyclic amine with tert-butyloxycarbonyl (Boc) groups. This yields a lipophilic, bench-stable solid that prevents catalyst poisoning during transition-metal cross-coupling and allows for controlled, mono-alkylation of the exocyclic nitrogen.

Table 1: Physicochemical Comparison of Common Amine Scaffolds

Property	Piperazine	Pyrrolidine	3-Aminoazetidine
Ring Size	6-membered	5-membered	4-membered
pKa (Secondary Amine)	~9.8	~11.3	~10.5
Topological Polar Surface Area (Ų)	24.1	12.0	38.0 (free diamine)
Ring Strain Energy (kcal/mol)	~0	~6.0	~25.4
Fraction sp3 (Fsp3)	1.0	1.0	1.0
Conformational Rigidity	Low (Chair flip)	Moderate (Envelope)	High (Rigid square)

Experimental Workflows & Protocols

The following self-validating protocol details the conversion of N,1-Bis(Boc)-3-aminoazetidine into a functionalized drug scaffold via N-alkylation, global deprotection, and subsequent Nucleophilic Aromatic Substitution (SNAr)[4].

Figure 2: Synthetic workflow for N-alkylation and deprotection of the azetidine core.

Protocol 1: N-Alkylation of the Exocyclic Carbamate

Objective: Introduce a specific vector (R-group) to the exocyclic amine while avoiding over-alkylation.

• Preparation: Dissolve N,1-Bis(Boc)-3-aminoazetidine (1.0 eq) in anhydrous DMF (0.2 M) under an inert argon atmosphere.

  • Causality: DMF is a polar aprotic solvent that highly stabilizes the transition state of the subsequent SN2 alkylation.

• Deprotonation: Cool the solution to 0 °C and add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise. Stir for 30 minutes.

  • Causality: The electron-withdrawing Boc group lowers the pKa of the exocyclic NH, allowing NaH to cleanly deprotonate it. Cooling prevents ring-opening side reactions driven by the 25.4 kcal/mol ring strain.

• Alkylation: Add the desired alkyl halide (R-X, 1.1 eq) dropwise. Allow the reaction to warm to room temperature and stir for 4 hours.

• Validation Checkpoint: Perform LC-MS and TLC (Hexanes/EtOAc). The starting material will disappear, and a new, less polar spot will emerge. LC-MS must confirm the [M+H]+ mass of the alkylated product. Do not proceed until starting material is consumed.

Protocol 2: Global Deprotection

Objective: Remove both Boc groups to yield the reactive diamine core.

• Preparation: Dissolve the intermediate from Protocol 1 in Dichloromethane (DCM) to achieve a 0.1 M solution.

• Cleavage: Add Trifluoroacetic Acid (TFA) dropwise at room temperature until a 1:4 ratio of TFA:DCM is reached. Stir for 2 hours.

  • Causality: TFA provides the necessary acidity to protonate the carbamate oxygens, triggering the release of the tert-butyl cation (which eliminates as isobutylene gas) and carbon dioxide.

• Isolation: Concentrate the mixture under reduced pressure to yield the 3-(alkylamino)azetidine as a di-TFA salt.

• Validation Checkpoint: Spot the crude product on a TLC plate and stain with Ninhydrin. A dark purple/blue baseline spot confirms the successful unmasking of the aliphatic amines.

Protocol 3: SNAr Coupling (Drug Scaffold Incorporation)

Objective: Couple the azetidine core to a heteroaryl chloride (e.g., a nicotinamide derivative for SOS1 inhibition).

• Preparation: Dissolve the di-TFA salt (1.0 eq) in N,N-Dimethylacetamide (DMAc).

• Neutralization: Add N,N-Diisopropylethylamine (DIPEA, 4.0 eq).

  • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the TFA salts, liberating the nucleophilic free amines without competing in the SNAr reaction.

• Coupling: Add the heteroaryl chloride (1.0 eq) and heat the mixture to 80 °C for 12 hours.

• Validation Checkpoint: Monitor via LC-MS. The successful displacement of the chloride will yield the target API mass. Purify via reverse-phase HPLC.

References

• Title: Azetidines in medicinal chemistry: emerging applications and approved drugs Source: PubMed (nih.gov) URL: [Link]

• Title: Identification of Novel 2-(Azetidin-3-ylamino)nicotinamide Derivatives as Potent KRAS::SOS1 Inhibitors Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle Source: RSC Publishing URL: [Link]

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: N-Alkylation Strategies for N,1-Bis(Boc)-3-aminoazetidine Intermediates

Executive Summary

Azetidines are highly valued in modern drug discovery as sp3 -rich bioisosteres for morpholines and piperidines, offering improved metabolic stability and altered physicochemical profiles. The intermediate N,1-Bis(Boc)-3-aminoazetidine serves as a critical branching node in library synthesis. Functionalizing the 3-amino position via N-alkylation enables the rapid generation of diverse chemical space. However, the relatively low nucleophilicity of carbamate-protected amines requires specific, highly optimized conditions to achieve high-yielding alkylations without compromising the integrity of the strained four-membered ring.

This application note details the mechanistic causality, optimized parameters, and self-validating protocols for the N-alkylation of N,1-Bis(Boc)-3-aminoazetidine.

Mechanistic Rationale & Substrate Profiling

To successfully alkylate a Boc-protected amine, one must overcome the electron-withdrawing nature of the tert-butoxycarbonyl group. The carbamate carbonyl delocalizes the nitrogen lone pair, drastically reducing its nucleophilicity compared to a free amine. However, this same delocalization increases the acidity of the N-H bond ( pKa​≈12.5 ).

By employing a strong base such as Sodium Hydride (NaH), the substrate is deprotonated to form a resonance-stabilized nitrogen anion. Because oxygen is a "hard" nucleophile and nitrogen is "softer," subsequent reaction with soft electrophiles (e.g., alkyl iodides or bromides) proceeds almost exclusively at the nitrogen atom via an SN​2 trajectory.

The dual-Boc protection strategy in N,1-Bis(Boc)-3-aminoazetidine is entirely deliberate:

• Ring Protection: The Boc group on the azetidine nitrogen prevents unwanted quaternization and ring-opening side reactions.

• Over-alkylation Prevention: Once the exocyclic Boc-amine is mono-alkylated, it lacks a secondary acidic proton. This physically prevents over-alkylation, stopping the reaction cleanly at the mono-alkylated stage.

Base-mediated N-alkylation mechanism for Boc-protected azetidines.

Optimization of Reaction Parameters

The choice of base and solvent is dictated by the steric encumbrance of the electrophile and the sensitivity of the substrate. As demonstrated in literature covering the N-alkylation of Boc-protected amines , careful control of temperature and solvent dielectric properties is paramount.

Table 1: Quantitative Comparison of Base/Solvent Systems

Base System	Solvent	Temp Range	Optimal Electrophile	Typical Yield	Mechanistic Causality / Notes
NaH (60% in oil)	DMF	0 °C to RT	Primary Halides (MeI, BnBr)	75–90%	High dielectric constant of DMF solvates Na+ , leaving a highly reactive "naked" N-anion .
KHMDS (1M)	THF	-78 °C to RT	Base-sensitive Halides	60–80%	Homogeneous base prevents localized heating; ideal for substrates prone to elimination.
Cs₂CO₃	DMF	60 °C to 80 °C	Activated Halides (Allyl, Bn)	50–70%	Mild, heterogeneous conditions. The large Cs+ ion provides a "soft" counterion effect.
KH (30% in oil)	THF	0 °C to RT	Sterically hindered Halides	65–85%	K+ provides weaker ion-pairing than Na+ , increasing the nucleophilicity of the anion .

Process Workflow & Detailed Methodologies

Step-by-step experimental workflow for NaH-mediated N-alkylation.

Protocol A: Standard NaH/DMF Alkylation (High Yield)

This is the most robust method for standard primary alkyl halides, relying on the strong basicity of NaH and the ionizing power of DMF .

Materials:

• N,1-Bis(Boc)-3-aminoazetidine (1.0 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.5 eq)

• Alkyl Halide (e.g., Methyl Iodide or Benzyl Bromide, 1.2 eq)

• Anhydrous DMF (0.1 M relative to substrate)

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Flush with Argon. Add N,1-Bis(Boc)-3-aminoazetidine and anhydrous DMF.

• Cooling: Submerge the flask in an ice-water bath (0 °C). Causality: Deprotonation in DMF is exothermic; controlling the temperature prevents solvent degradation and localized thermal decomposition of the azetidine ring.

• Deprotonation: Add NaH portion-wise over 10 minutes. Vigorous stirring is required to keep the resulting slurry fluid. Stir at 0 °C for 30 minutes.

• Alkylation: Add the alkyl halide dropwise via syringe. Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours.

• Quench & Workup: Cool the reaction back to 0 °C. Carefully quench with saturated aqueous NH4​Cl (dropwise until bubbling ceases). Dilute with Ethyl Acetate (EtOAc) and water.

• Extraction: Separate the layers. Wash the organic layer with 5% aqueous LiCl (3x) to remove residual DMF. Dry over Na2​SO4​ , filter, and concentrate under reduced pressure.

Protocol B: Mild Cs2​CO3​ Alkylation (For Sensitive Electrophiles)

When utilizing highly reactive or base-sensitive electrophiles (like α -bromo ketones), NaH can cause unwanted aldol condensations or degradation.

Step-by-Step Procedure:

• Dissolve N,1-Bis(Boc)-3-aminoazetidine (1.0 eq) in anhydrous DMF (0.2 M).

• Add Cs2​CO3​ (2.0 eq) and the alkyl halide (1.5 eq) at room temperature.

• Heat the suspension to 60 °C and stir vigorously for 12–16 hours.

• Cool to room temperature, filter through a pad of Celite to remove inorganic salts, and partition the filtrate between EtOAc and water. Wash with brine, dry, and concentrate.

Self-Validation & Troubleshooting

To ensure scientific integrity, the protocols above are designed as self-validating systems. Researchers should observe the following checkpoints to confirm reaction success in real-time:

• Visual Validation (Deprotonation): The addition of NaH must result in immediate and visible H2​ gas evolution. If no bubbling occurs, the NaH has likely degraded to NaOH due to moisture exposure. NaOH is insufficiently basic to deprotonate the carbamate and will instead cause unwanted Boc-deprotection via hydrolysis.

• Chromatographic Shift (TLC/LCMS): The starting material, N,1-Bis(Boc)-3-aminoazetidine, possesses a hydrogen-bond donating N-H group, making it relatively polar. Upon successful N-alkylation, this hydrogen-bond donor is replaced by a hydrophobic alkyl group. Consequently, the product will elute significantly faster (higher Rf​ value) on normal-phase TLC (e.g., 3:1 Hexanes/EtOAc) compared to the starting material.

• Avoiding O-Alkylation: If O-alkylation of the carbamate carbonyl occurs (yielding an isourea ether), it is typically due to the use of an overly "hard" electrophile (e.g., alkyl sulfonates like mesylates) in combination with a non-polar solvent. Sticking to soft alkyl iodides or bromides in highly polar DMF ensures N-selectivity.

References

• Title: Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds Source: NIH PubMed Central (PMC) URL: [Link]

• Title: WO1990006914A1 - N-alkylation of n-alpha-boc-protected amino acids Source: Google Patents URL

• Title: N-Methylation of Boc amino acids Source: Lokey Lab Protocols (UCSC) URL: [Link]

• Title: A safety-catch protecting group strategy compatible with Boc-chemistry for the synthesis of peptide nucleic acids (PNAs) Source: RSC Advances URL: [Link]

Technical Notes & Optimization

Improving reaction yield in N,1-Bis(Boc)-3-aminoazetidine synthesis

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the synthesis of strained nitrogen-containing heterocycles.

The synthesis of N,1-Bis(Boc)-3-aminoazetidine (also known as tert-butyl 3-(tert-butoxycarbonylamino)azetidine-1-carboxylate) is a critical bottleneck in preparing diazaspiro cores and other pharmaceutical intermediates[1][2]. While the transformation from 3-aminoazetidine dihydrochloride seems like a straightforward global protection, researchers routinely report poor yields (40-50%), intractable mixtures, and degraded products.

This guide dissects the mechanistic pitfalls of this reaction and provides a self-validating, high-yield protocol engineered for reproducibility.

Mechanistic Bottlenecks & Yield Attrition

To improve the yield, we must first understand why the reaction fails. The azetidine ring is a highly strained four-membered heterocycle[3]. When attempting a global bis-Boc protection, you are fighting three distinct chemical forces:

• Steric Encumbrance: The first Boc group adds rapidly to the primary amine. However, the resulting mono-Boc intermediate creates significant steric bulk, severely retarding the nucleophilic attack of the azetidine nitrogen on the second equivalent of di-tert-butyl dicarbonate (Boc2O)[4].

• Volatility and Solvation: Free 3-aminoazetidine is highly volatile and infinitely soluble in water. If your synthetic route involves a deprotection step (e.g., hydrogenolysis of a benzhydryl group) prior to Boc protection, isolating the free amine will result in catastrophic mass loss[5].

• Ring Strain: The azetidine ring is susceptible to ring-opening under thermal stress or harsh pH conditions[3].

Reaction pathway for N,1-Bis(Boc)-3-aminoazetidine highlighting the mono-Boc bottleneck.

Quantitative Optimization Data

To overcome the steric barrier without utilizing destructive temperatures, we must shift from basic stoichiometric protection to nucleophilic catalysis . The addition of 4-Dimethylaminopyridine (DMAP) generates a highly reactive N-Boc-pyridinium intermediate that forces the second protection to completion at sub-ambient temperatures.

Reaction Condition	Base (eq)	Boc2O (eq)	Catalyst	Temp (°C)	Isolated Yield (%)	Primary Impurity
Standard	TEA (3.0)	2.0	None	25	45 - 55	Mono-Boc intermediate
Excess Reagent	TEA (4.0)	2.5	None	25	65 - 70	Mono-Boc intermediate
Optimized (Catalyzed)	DIPEA (4.5)	2.5	DMAP (0.1)	0 to 25	88 - 92	Trace Boc2O
Thermal Forcing	DIPEA (4.5)	2.5	DMAP (0.1)	60	< 40	Ring-opened polymers

Self-Validating Experimental Protocol

This protocol is designed for a 10 mmol scale starting from 3-aminoazetidine dihydrochloride. Every step includes a physical or analytical cue to validate the reaction's progress.

Reagents Required:

• 3-Aminoazetidine dihydrochloride (10 mmol, 1.45 g)

• N,N-Diisopropylethylamine (DIPEA) (45 mmol, 7.8 mL)

• Di-tert-butyl dicarbonate (Boc2O) (25 mmol, 5.45 g)

• 4-Dimethylaminopyridine (DMAP) (1 mmol, 0.12 g)

• Anhydrous Dichloromethane (DCM) (100 mL)

Step-by-Step Methodology:

• Substrate Suspension: Add 3-aminoazetidine dihydrochloride to a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar. Add 80 mL of anhydrous DCM.

  • Causality: The dihydrochloride salt is insoluble in DCM, creating a cloudy suspension.

• Thermal Control: Submerge the flask in an ice-water bath and allow it to cool to 0 °C for 10 minutes.

• Neutralization: Add DIPEA (7.8 mL) dropwise over 5 minutes.

  • Self-Validation: As the base neutralizes the hydrochloride salts, the free amine is generated and dissolves. The cloudy suspension will transition into a clear, slightly yellow homogeneous solution. If it remains cloudy, the salt has not been fully neutralized.

• Catalyst Addition: Add solid DMAP (0.12 g) in one portion.

• Controlled Protection: Dissolve Boc2O (5.45 g) in 20 mL of anhydrous DCM. Transfer this to an addition funnel and add dropwise to the reaction mixture over 30 minutes.

  • Causality: The reaction between the free amine and Boc2O is highly exothermic. Dropwise addition prevents localized temperature spikes that could trigger azetidine ring-opening[3].

• Maturation: Stir the reaction at 0 °C for 1 hour, then remove the ice bath and allow it to warm to room temperature (20-25 °C). Stir for an additional 12 hours.

  • Self-Validation: Perform a TLC (Hexanes:EtOAc 1:1). Stain with Ninhydrin and heat. The starting primary amine (which stains a bright, dark purple/red) and the mono-Boc intermediate should be completely absent. The bis-Boc product will only stain faintly or not at all with Ninhydrin, but will be visible under UV or with a PMA (Phosphomolybdic acid) stain.

Workup and Purification Logic

Logical workflow for the isolation and purification of N,1-Bis(Boc)-3-aminoazetidine.

• Mild Quench: Transfer the reaction mixture to a separatory funnel. Wash with 50 mL of 5% aqueous citric acid.

  • Causality: Do NOT use 1M HCl. Strong mineral acids can prematurely cleave the newly formed Boc groups, especially on the highly strained azetidine nitrogen. Citric acid provides a mild pH (~3) sufficient to protonate and extract DIPEA and DMAP into the aqueous phase without degrading the product.

• Neutralization & Drying: Wash the organic layer with 50 mL of saturated aqueous NaHCO3, followed by 50 mL of brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Buffered Purification: Purify the crude oil via flash column chromatography.

  • Causality: Azetidines can degrade on highly acidic standard silica gel[3]. Pre-treat your silica gel column by flushing it with 1% Triethylamine (TEA) in Hexanes before loading your sample. Elute with a gradient of 10% to 30% EtOAc in Hexanes.

Troubleshooting FAQs

Q: I am starting my synthesis from 1-benzhydryl-3-aminoazetidine. After the Pd/C hydrogenolysis step, my yield of the bis-Boc product is abysmal. Where is my mass going? A: You are likely losing your intermediate to the vacuum pump. Unprotected 3-aminoazetidine is highly volatile and extremely water-soluble. If you filter the Pd/C catalyst and evaporate the methanolic solvent to dryness, the free amine evaporates with it. Solution: Do not isolate the free amine. Perform the Boc protection in situ[5]. Filter the Pd/C catalyst over a pad of Celite, and directly add your DIPEA, DMAP, and Boc2O to the resulting filtrate.

Q: My TLC shows a persistent spot that runs just above my product, and my NMR shows a massive singlet at ~1.5 ppm. How do I get rid of it? A: This is unreacted Boc2O (and its degradation product, tert-butanol). Because this protocol uses a 2.5x excess of Boc2O to force the sterically hindered secondary protection, residual reagent is expected. Solution: If column chromatography is failing to separate them, you can chemically destroy the excess Boc2O before workup. Add 0.5 equivalents of a water-soluble primary amine (like ethanolamine or N,N-dimethylethylenediamine) to the reaction mixture and stir for 30 minutes before the citric acid wash. The amine will react with the excess Boc2O to form a highly polar byproduct that is easily washed away in the aqueous phase.

Q: Can I heat the reaction to 60 °C to force the second Boc group on faster instead of using DMAP? A: Absolutely not. The azetidine ring is under immense angular strain (~26 kcal/mol). Heating the reaction in the presence of nucleophiles or bases will lead to nucleophilic ring-opening, yielding linear degradation products[3]. Always rely on nucleophilic catalysis (DMAP) rather than thermal forcing for four-membered rings.

References

• Recent advances in synthetic facets of immensely reactive azetidines. RSC Advances. Available at:[Link]

• 4-(3-Aminoazetidin-1-yl)pyrimidin-2-amines as High-Affinity Non-imidazole Histamine H3 Receptor Agonists. Journal of Medicinal Chemistry. Available at:[Link]

• Synthesis and pharmacological evaluation of chloroquine derivatives bearing long aminated side chains. PMC - NIH. Available at:[Link]

Sources

• 1. 1-Boc-3-(Amino)azetidine | 193269-78-2 [chemicalbook.com]
• 2. cymitquimica.com [cymitquimica.com]
• 3. Recent advances in synthetic facets of immensely reactive azetidines - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08884A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-(3-Aminoazetidin-1-yl)pyrimidin-2-amines as High-Affinity Non-imidazole Histamine H3 Receptor Agonists with in Vivo Central Nervous System Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Chromatography Optimization for N,1-Bis(Boc)-3-aminoazetidine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome the specific chromatographic challenges associated with N,1-Bis(Boc)-3-aminoazetidine (Formula: C₁₃H₂₄N₂O₄, MW: 272.34).

While the tert-butyloxycarbonyl (Boc) group is a highly reliable protecting strategy in multi-step organic synthesis[1], the unique combination of a strained four-membered azetidine ring, dual carbamate protection, and the complete lack of a UV chromophore requires a highly optimized, chemically informed approach to flash column chromatography.

Purification Workflow & Decision Tree

The following self-validating workflow illustrates the critical path from crude mixture to isolated pure product, highlighting the feedback loop required if column-induced degradation occurs.

Workflow for optimizing the purification of N,1-Bis(Boc)-3-aminoazetidine.

Frequently Asked Questions (FAQs) - Fundamentals & Causality

Q: Why can't I see my product on the TLC plate under a 254 nm UV lamp? A: N,1-Bis(Boc)-3-aminoazetidine lacks a conjugated π -system or aromatic ring. The carbamate carbonyls only absorb weakly at wavelengths too low for standard TLC visualization (~210 nm). Detection requires destructive chemical staining[2]. Potassium permanganate (KMnO₄) is highly effective as it oxidizes the organic framework[3].

Q: Can I use Ninhydrin to stain this compound? A: Yes, but with a critical caveat. Ninhydrin reacts specifically with free primary and secondary amines to form a visible complex (Ruhemann's purple). Because both nitrogens in your target molecule are fully Boc-protected, it will not stain at room temperature[2]. You must apply strong heat (>150°C) to the TLC plate to induce the thermolytic deprotection of the Boc group[4]. Only the subsequently released free amine will react to form the purple spot.

Q: My compound is fully protected, but it still streaks on the column. What is the mechanistic cause? A: While the Boc groups effectively mask the basicity and nucleophilicity of the amines[1], the carbamate carbonyls remain highly polarized. These carbonyls act as strong hydrogen bond acceptors. When they interact with the free, weakly acidic silanol groups (Si-OH) on standard silica gel, secondary retention mechanisms occur, manifesting as streaking. Furthermore, prolonged exposure to acidic silica can catalyze partial Boc deprotection or azetidine ring opening[4].

Quantitative Data: Stains & Solvent Systems

To ensure reproducible isolation, utilize the empirically validated parameters in the tables below.

Table 1: TLC Visualization Strategies

Stain Reagent	Mechanism of Action	Efficacy for N,1-Bis(Boc)-3-aminoazetidine	Resulting Color
Potassium Permanganate (KMnO₄)	Oxidation of the organic framework	High (Immediate visualization)	Yellow/White spot on Purple background
Phosphomolybdic Acid (PMA)	Reduction of Mo(VI) to Mo(V) by organic compounds	High (Requires moderate heating)	Dark Blue/Green spot on Yellow background
Ninhydrin	Reaction with free amine	Medium (Requires thermal deprotection)	Pink/Purple spot on White background
UV Light (254 nm)	Absorption by conjugated π -systems	Low (No chromophore present)	Invisible

Table 2: Recommended Solvent Systems

Solvent System	Ratio (v/v)	Target Impurity Separation	Expected R_f (Product)
Hexane : Ethyl Acetate	95 : 5	Unreacted Boc₂O (Elutes rapidly)	0.05 - 0.10
Hexane : Ethyl Acetate	80 : 20	General crude mixture	0.25 - 0.35
Hexane : Ethyl Acetate	50 : 50	Highly polar byproducts	0.60 - 0.70
DCM : Methanol	95 : 5	Mono-Boc intermediate (Elutes slower)	0.40 - 0.50

Troubleshooting Guide

Issue 1: Co-elution with Boc₂O

• Root Cause: Di-tert-butyl dicarbonate (Boc₂O) is a highly non-polar reagent often used in excess during synthesis[1]. In standard solvent systems, it migrates near the solvent front and can co-elute if the initial polarity is too high.

• Solution: Implement a shallow gradient. Start the column at 100% Hexane or 98:2 Hexane:EtOAc for the first 3 column volumes (CVs) to completely elute the Boc₂O before ramping up the polarity to elute the target azetidine[5].

Issue 2: Poor Recovery or Degradation on the Column

• Root Cause: The acidic nature of standard silica gel (pH ~4.5-5.5) can compromise the stability of the strained azetidine ring or prematurely cleave the Boc groups if the residence time is too long[4].

• Solution: Neutralize the stationary phase. Pre-treat the silica gel by packing the column with a solvent containing 1% Triethylamine (TEA). The TEA irreversibly binds to and "caps" the most reactive silanol sites, preventing them from degrading your product.

Standard Operating Procedure (SOP): Optimized Flash Chromatography

Every protocol in drug development must be a self-validating system. Follow this methodology to ensure high-purity isolation.

Step 1: TLC Optimization & Stain Validation

• Co-spot the crude mixture alongside pure reference standards (e.g., free azetidine, Boc₂O) on a silica TLC plate[2].

• Develop the plate in 80:20 Hexane:EtOAc.

• Validation Check: Dip the plate in KMnO₄ and gently heat. A successful validation occurs when the starting materials and the product spot resolve cleanly, confirming the stain's efficacy before committing to the column[3].

Step 2: Column Packing & Silica Neutralization

• Prepare a slurry of silica gel in Hexane containing 1% TEA.

• Pour the slurry into the column and allow it to settle under mild air pressure.

• Validation Check: Collect the first column volume (CV) of the eluent and test it with pH paper. A pH > 7 validates that the acidic silanol sites have been successfully capped.

Step 3: Sample Loading

• Dissolve the crude N,1-Bis(Boc)-3-aminoazetidine in a minimal volume of Dichloromethane (DCM). If the crude is a viscous oil, utilize dry-loading by adsorbing it onto a small amount of neutralized silica.

• Validation Check: Ensure the loading band is perfectly horizontal and occupies <5% of the total column height to guarantee optimal theoretical plates.

Step 4: Gradient Elution

• Execute a gradient starting from 95:5 Hexane:EtOAc to elute non-polar impurities, gradually increasing to 50:50 Hexane:EtOAc to elute the target compound.

• Validation Check: Collect small, uniform fractions (e.g., 15 mL). Spot every third fraction on a TLC plate to track the elution profile in real-time.

Step 5: Fraction Analysis & Pooling

• Analyze the product-containing fractions using LC-MS.

• Validation Check: The presence of the product is confirmed by identifying the m/z=273 [M+H]+ peak. Note: Boc-protected amines often exhibit in-source fragmentation in ESI-MS; look for the characteristic loss of a tert-butyl group ( m/z=217 ) or the entire Boc group ( m/z=173 ) as secondary validation markers.

References

• Organic Process Research & Development (ACS Publications). "Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow." Available at:[Link]

• PMC. "N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions." Available at:[Link]

• SciSpace. "Development and Characterization of a Fluorescent Tracer for the Free Fatty Acid Receptor 2 (FFA2/GPR43)." Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scispace.com [scispace.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solvent Optimization for N,1-Bis(Boc)-3-aminoazetidine Reactions

Introduction

Welcome to the technical support center for N,1-Bis(Boc)-3-aminoazetidine. This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile, yet challenging, building block. N,1-Bis(Boc)-3-aminoazetidine is a key intermediate in medicinal chemistry, valued for introducing the strained azetidine motif into complex molecules. However, the inherent ring strain (approx. 25.4 kcal/mol) and the dual-protected nitrogens present unique synthetic challenges.[1]

The choice of solvent is not merely a matter of solubility; it is a critical parameter that dictates reaction pathways, influences yields, and can be the root cause of unexpected side reactions. This document provides in-depth, field-proven insights into troubleshooting common reactions, with a core focus on how solvent selection can make the difference between a successful synthesis and a complex purification problem.

Core Challenge: The Double-Edged Sword of Ring Strain

The four-membered azetidine ring is inherently strained. This strain makes the ring susceptible to nucleophilic attack and ring-opening, particularly under acidic or harsh reaction conditions.[1][2] The nitrogen atom can be activated by Lewis acids or protonation, making the ring's carbon atoms more electrophilic.[2] This reactivity is central to many of the issues encountered during the functionalization of the exocyclic amine and must be carefully managed.

Troubleshooting Guide & FAQs

This section addresses specific issues encountered during common synthetic transformations of N,1-Bis(Boc)-3-aminoazetidine.

Section 1: Selective Deprotection of the Exocyclic N-Boc Group

A primary challenge is the selective removal of the Boc group from the exocyclic C3-amine while leaving the endocyclic N1-Boc group intact.

Question 1: My selective deprotection reaction is either incomplete or removes both Boc groups. How can I improve selectivity?

Answer: This is a classic selectivity issue rooted in the lability of the Boc group to acid.[1] While both Boc groups are acid-sensitive, the endocyclic nitrogen's carbamate is often more stable. However, using overly strong acidic conditions (e.g., neat trifluoroacetic acid, TFA) or prolonged reaction times will lead to the removal of both protecting groups.[]

Causality Behind Solvent Choice: The key is to use a milder acidic reagent or a system where the acid's activity is tempered. The solvent plays a crucial role by influencing the stability of the reactive intermediates formed during deprotection—the protonated carbamate and the resulting tert-butyl cation.[4]

• Chlorinated Solvents (e.g., Dichloromethane - DCM): Commonly used with TFA, DCM is a non-coordinating solvent that allows the acid to function effectively. However, controlling the stoichiometry of TFA is critical for selectivity.

• Ethereal Solvents (e.g., 1,4-Dioxane, THF): Often used for delivering HCl, these solvents are good for solubilizing the substrate. Caution is advised as strong acids can cleave ethers over time, generating impurities.[5]

• Protic Solvents (e.g., Methanol, Water): While less common for selective deprotection, protic solvents can sometimes be used in thermolytic deprotections or with specific acid catalysts. High temperatures in water can lead to Boc removal.[6][7]

Troubleshooting & Optimization Strategies:

Issue	Potential Cause	Recommended Solution	Experimental Protocol
Both Boc groups removed	Acid concentration too high or reaction time too long.	Reduce the concentration of TFA in DCM (e.g., from 50% to 20-30%). Monitor the reaction closely by TLC or LC-MS and quench as soon as the starting material is consumed.[]	Use 1-2M HCl in an organic solvent like dioxane, which is often milder than TFA-based systems.[]
Incomplete Reaction	Acid is too weak or reaction temperature is too low.	Switch to a slightly stronger acid system (e.g., increase TFA concentration moderately) or allow the reaction to stir longer at room temperature.	Consider using p-toluenesulfonic acid (p-TsOH) in a solvent like ethyl acetate or even under solvent-free conditions for a different reactivity profile.[8][9]
Formation of Side Products	Alkylation of the newly formed amine by the tert-butyl cation.	Add a scavenger, such as anisole or thiophenol, to the reaction mixture to trap the tert-butyl cation, especially if other nucleophilic groups are present.[]	Include 1-2 equivalents of a scavenger in the initial reaction setup.

Diagram 1: Decision Workflow for Selective Deprotection A guide to selecting the appropriate deprotection strategy.

Section 2: Acylation & Amide Coupling Reactions

After selective deprotection, the free exocyclic amine is ready for functionalization, typically via acylation or amide coupling.

Question 2: My amide coupling reaction with the deprotected 3-aminoazetidine salt is slow and gives a low yield.

Answer: This issue almost always points to poor solubility of the amine salt (e.g., the TFA or HCl salt) in the reaction solvent. For a coupling reaction to be efficient, all components—the amine, the carboxylic acid, and the coupling reagents—must be fully dissolved.

Causality Behind Solvent Choice:

• Aprotic Polar Solvents (DMF, NMP): These are the solvents of choice for amide coupling.[10] They possess high dielectric constants and are excellent at solvating salts and the polar intermediates involved in the coupling process. NMP is often considered superior to DMF for difficult couplings due to its greater polarity and resin-swelling properties in solid-phase synthesis.[10]

• Less Polar Solvents (DCM, THF): While suitable for many reactions, these solvents are often poor choices for coupling reactions involving amine salts due to low solubility, which leads to a heterogeneous mixture and slow reaction rates.[11]

Troubleshooting & Optimization Strategies:

Issue	Potential Cause	Recommended Solution
Low Yield / Sluggish Reaction	Poor solubility of the amine salt.	Switch from DCM or THF to a more polar aprotic solvent like DMF or NMP.
Insufficient base to free the amine.	Ensure at least 2-3 equivalents of a non-nucleophilic base (e.g., DIPEA, TEA) are used. One equivalent neutralizes the salt, and the rest acts as a base for the coupling reaction.[12]
Inefficient coupling reagent.	For sterically hindered couplings, use a more potent activating agent like HATU or HCTU instead of standard reagents like HBTU.[13]

Question 3: During acylation with an acyl chloride, I'm observing a significant amount of a ring-opened byproduct. What is happening?

Answer: You are likely observing the formation of a γ-chloroamide, a classic byproduct resulting from the nucleophilic opening of the strained azetidine ring.[1] This occurs when a nucleophile (in this case, the chloride ion generated from the acyl chloride) attacks one of the ring's carbon atoms.

Causality & Prevention:

• Temperature: This is the most critical factor. The ring-opening side reaction has a higher activation energy than the desired N-acylation. Performing the reaction at low temperatures (0 °C to -78 °C) dramatically favors the desired pathway.[1]

• Reagent Electrophilicity: Highly reactive acyl chlorides can act as Lewis acids, activating the azetidine ring towards nucleophilic attack.[1]

• Solvent: Aprotic, non-coordinating solvents like DCM or THF are generally preferred. They solvate the reactants without actively participating in or promoting the ring-opening reaction.

Diagram 2: Competing Reaction Pathways in Acylation Desired N-Acylation vs. Undesired Ring-Opening.

Experimental Protocol: General Procedure for N-Acylation

• Preparation: Dissolve the 3-aminoazetidine salt (1.0 eq.) in anhydrous DCM or THF (approx. 0.1 M concentration) in a flame-dried flask under an inert atmosphere (Argon or Nitrogen).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (2.5 eq.), and stir for 5 minutes.

• Acyl Chloride Addition: Add the acyl chloride (1.1 eq.) dropwise to the mixture, ensuring the temperature does not rise above 5 °C.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS. Check every 15-30 minutes.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃ solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude product for purification.[1]

General Laboratory Practices & FAQs

Question 4: What are the recommended solvents for dissolving and storing N,1-Bis(Boc)-3-aminoazetidine?

Answer: For long-term storage, the compound should be kept as a solid at low temperatures. For creating stock solutions for immediate use, aprotic solvents are recommended.

• Good choices: Ethyl acetate, THF, Dioxane, Acetone, Chloroform.

• Use with caution: Protic solvents like methanol are acceptable for short-term use in specific reactions (e.g., N-Boc formation), but prolonged storage is not recommended due to the potential for solvolysis.[14]

• Avoid: Acidic solutions, which will cause deprotection.

Question 5: I am struggling to purify my final product by column chromatography. What solvent system should I use?

Answer: The optimal solvent system depends on the polarity of your product.

• N,1-Bis(Boc)-3-aminoazetidine (Starting Material): This compound is moderately polar. A gradient of Ethyl Acetate in Hexanes (e.g., 10% to 50% EtOAc) is a good starting point.

• Acylated/Alkylated Products: These will have varying polarities based on the added functional group, but a Hexane/EtOAc system is still the first choice.

• Deprotected Amine Salts: These products are highly polar and may not move from the baseline in a Hexane/EtOAc system. A more polar mobile phase, such as 5-10% Methanol in Dichloromethane (DCM), is often required. Adding a small amount of triethylamine (0.1-1%) to the mobile phase can help prevent streaking on the silica gel.

Solvent Property Reference Table

The following table provides key properties of solvents commonly used in reactions involving N,1-Bis(Boc)-3-aminoazetidine.

Solvent	Dielectric Constant (20°C)	Boiling Point (°C)	General Use Case & Comments
N,N-Dimethylformamide (DMF)	36.7	153	Excellent for couplings. High polarity, solvates salts well. Can decompose to dimethylamine.[10]
N-Methyl-2-pyrrolidone (NMP)	32.2	202	Superior for difficult couplings. More polar than DMF, excellent solvating properties.[10]
Dichloromethane (DCM)	9.1	40	Workhorse for deprotection & acylation. Good general-purpose aprotic solvent. Avoid for amine salt reactions.[4]
Tetrahydrofuran (THF)	7.5	66	Good for acylations and alkylations. Aprotic, less polar than DCM. Can form peroxides.[1]
Acetonitrile (MeCN)	37.5	82	Good for alkylations. Polar aprotic, but can be less effective at dissolving some salts than DMF.[12]
1,4-Dioxane	2.2	101	Common for HCl deprotections. Low polarity, miscible with water. Suspect carcinogen.[5]
Ethyl Acetate (EtOAc)	6.0	77	Purification & extraction. Good for chromatography and workups.

Diagram 3: General Workflow for Reaction Solvent Screening A systematic approach to optimizing solvent conditions.

References

• Benchchem Technical Support Team. (2025). Technical Support Center: Azetidine Ring-Opening Reactions. Benchchem.
• Benchchem Technical Support Team. (2025). Troubleshooting stability issues of 3-(Cyclopentyloxy)azetidine in solution. Benchchem.
• Benchchem Technical Support Team. (2025). How to prevent the ring-opening of azetidines during subsequent reactions. Benchchem.
• MacLachlan, M. J. et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow.
• Benchchem Technical Support Team. (2025). Common side reactions with Boc-protected amino acids and how to avoid them. Benchchem.
• Evaluation of different solvents for O-Boc protection of phenol under catalyst-free conditions. (n.d.).
• Specific solvent issues with BOC deprotection. (n.d.).
• Applic
• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection.
• Benchchem Technical Support Team. (2025). A Researcher's Guide to Boc Deprotection: A Comparative Review of Methodologies. Benchchem.
• Di Sarno, V. et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI.
• Solvent-Free Mechanochemical Deprotection of N-Boc Group. (2017, June 8). FULIR.
• BOC-ON. (n.d.). Sigma-Aldrich.
• Kumar, V. et al. (2015, October 28). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable Ionic Liquid.
• Benchchem Technical Support Team. (2025).
• El Guesmi, A. et al. (2012, May 27). A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. Semantic Scholar.
• Benchchem Technical Support Team. (2025). Impact of solvent choice on Boc-His(Boc)-OH coupling efficiency. Benchchem.
• Singh, R. K. et al. (2024, November 11). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. PMC.
• BOC-Amino Acids. (n.d.).

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• 11. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Overcoming Moisture Sensitivity in Bis-Boc Azetidine Derivatives

Welcome to the technical support center for handling and utilizing bis-Boc azetidine derivatives. This guide is designed for researchers, scientists, and drug development professionals who work with these valuable but sensitive building blocks. Due to the inherent ring strain of the azetidine core and the acid-labile nature of the tert-butoxycarbonyl (Boc) protecting group, exposure to moisture, even atmospheric humidity, can lead to degradation and compromise experimental outcomes.

This resource provides field-proven insights and practical solutions to common challenges. We will delve into the causality behind experimental choices, offering not just protocols, but a framework for robust and reproducible chemistry.

Frequently Asked Questions (FAQs)

Q1: Why are my bis-Boc azetidine derivatives degrading upon storage or during reaction setup?

A1: The primary cause of degradation is the hydrolysis of the N-Boc protecting group. The Boc group is highly sensitive to acidic conditions and will readily cleave to reveal the free amine.[1][2] Atmospheric moisture can be sufficient to cause this degradation, especially if the compound is stored improperly or if there are trace acidic impurities on glassware or in solvents. The degradation process involves the formation of a tert-butyl cation, which then decomposes into isobutene and carbon dioxide.[1] This not only consumes your starting material but can introduce reactive byproducts into your experiment.

Q2: What are the visible signs of degradation in my sample?

A2: Degradation may not always be visually apparent. However, you might observe:

• Changes in Physical Appearance: The material may change from a free-flowing solid to a sticky or oily residue.

• Inconsistent Analytical Data: You may see the appearance of a new, more polar spot on a Thin-Layer Chromatography (TLC) plate, often stainable with ninhydrin, indicating a free amine.[3] High-Performance Liquid Chromatography (HPLC) analysis will show a new peak corresponding to the deprotected species.[3][4]

• Poor Reactivity: The most common sign is the failure of a subsequent reaction, as the intended nucleophilic or electrophilic character of the protected azetidine has been altered.

Q3: What are the absolute "must-do" practices for handling these compounds?

A3:

• Work Under an Inert Atmosphere: Always handle bis-Boc azetidine derivatives under a dry, inert atmosphere, such as nitrogen or argon, using a glovebox or Schlenk line.[5][6]

• Use Anhydrous Solvents and Reagents: Ensure all solvents and reagents are rigorously dried before use. Laboratory solvents often contain absorbed moisture from the atmosphere.[7]

• Properly Dry All Glassware: Moisture readily adsorbs onto glass surfaces. All glassware must be oven-dried or flame-dried immediately before use.[8][9]

• Store Correctly: Store the compound in a tightly sealed container, preferably within a desiccator or a glovebox, away from light and moisture.[10]

Troubleshooting Guides: From Problem to Solution

This section provides in-depth solutions to specific experimental issues.

Issue 1: TLC/HPLC analysis shows the presence of a new, more polar impurity after dissolving the compound.

• Symptoms: A new spot appears on the TLC plate (lower Rf value) or a new peak in the HPLC chromatogram after preparing a solution for reaction or analysis.

• Root Cause Analysis: This strongly indicates on-the-spot deprotection due to residual moisture or acid in your solvent or on your glassware. The Boc group is labile to strong acids like trifluoroacetic acid (TFA) or hydrogen chloride (HCl), but even trace amounts of acid in the presence of water can initiate cleavage.[2][3]

• Solution Workflow:

  • Solvent Purity Check: Verify the anhydrous nature of your solvent. For highly sensitive applications, solvents should be freshly dried and distilled.[11]

  • Glassware Preparation: Ensure all glassware, syringes, and needles are rigorously dried, either in an oven (overnight at 125°C) or by flame-drying under an inert gas flow immediately before use.[8][9]

  • Use of a Co-solvent/Base: If dissolving in a protic solvent is unavoidable, consider adding a non-nucleophilic base, like triethylamine or diisopropylethylamine (DIPEA), to neutralize any trace acids. However, be aware that this can affect subsequent reaction steps.

Mechanism of Acid-Catalyzed Boc Deprotection

The diagram below illustrates the pathway of Boc group hydrolysis, which is initiated by a proton source.

Caption: Acid-catalyzed hydrolysis of an N-Boc group.

Issue 2: Low or no yield in a reaction where the bis-Boc azetidine is a nucleophile.

• Symptoms: A reaction, such as an N-acylation or N-arylation, fails to proceed, and starting material is either consumed without forming the product or remains unreacted.

• Root Cause Analysis: If the N-Boc group on the azetidine ring is prematurely cleaved, the resulting free secondary amine is a significantly different nucleophile. Furthermore, the newly formed amine could react with your reagents in an unintended fashion, leading to side products. The azetidine ring itself can be unstable without the Boc group, potentially leading to ring-opening under certain conditions.[12][13]

• Solution Workflow:

  • Implement Rigorous Anhydrous Techniques: This is the most critical step. Use of a Schlenk line or glovebox is highly recommended for all manipulations.[5][6]

  • Pre-dry all Reaction Components: If other reagents are solids, dry them in a vacuum oven. If they are liquids, ensure they are from a freshly opened Sure/Seal™ bottle or have been properly dried.[8][14]

  • Monitor Reaction Carefully: Use TLC or LC-MS to monitor the reaction. If the starting material is being consumed but no product is forming, it's a strong indicator of degradation.[3]

Experimental Protocol: Handling Moisture-Sensitive Reagents Under Inert Atmosphere

This protocol outlines the setup for a reaction using a Schlenk line to ensure a completely moisture-free environment.

• Glassware Preparation:

  • Dry a round-bottom flask, magnetic stir bar, and condenser in an oven at >125°C for at least 4 hours (or overnight).[8]

  • Assemble the glassware while still hot and immediately connect it to a Schlenk line.

  • Evacuate the flask under vacuum and then backfill with dry nitrogen or argon. Repeat this cycle three times to ensure all atmospheric gases and adsorbed moisture are removed.[6]

  • Allow the glassware to cool to room temperature under a positive pressure of inert gas.

• Reagent Transfer:

  • Dissolve the bis-Boc azetidine derivative in a freshly distilled, anhydrous solvent within the prepared Schlenk flask.

  • Add other liquid reagents using a dry, gas-tight syringe. The syringe should be flushed with inert gas before use.[15][16]

  • To transfer the liquid, insert the needle through a rubber septum into the headspace of the reagent bottle and withdraw some inert gas (a "nitrogen buffer").[15][17] Then, insert the needle into the liquid and draw the desired volume. Finally, pull another small amount of inert gas into the syringe before removing it. This buffer prevents the reagent from contacting the atmosphere in the needle tip.[15][17]

  • Solid reagents should be added under a strong counter-flow of inert gas.

Workflow for Anhydrous Reaction Setup

Caption: Step-by-step workflow for setting up a moisture-free reaction.

Data Summary Table

The choice of drying agent is critical and depends on the solvent being used. The table below provides a summary of common drying agents and their applications.

Drying Agent	Suitable Solvents	Unsuitable Solvents	Key Considerations
Magnesium Sulfate (MgSO₄)	Ethers, Halogenated Solvents, Ethyl Acetate	-	Fast and efficient for pre-drying. It is slightly acidic.
Sodium Sulfate (Na₂SO₄)	Most organic solvents	-	Neutral, but has a lower capacity and is slower than MgSO₄.
Calcium Chloride (CaCl₂)	Hydrocarbons, Ethers, Halogenated Solvents	Alcohols, Amines, Ketones, Esters (can form complexes)	Inexpensive but can form adducts with many functional groups.
Molecular Sieves (3Å or 4Å)	Most organic solvents	-	Excellent for achieving very low water content (<50 ppm).[11] Must be activated by heating under vacuum before use.[11]
Calcium Hydride (CaH₂)	Hydrocarbons, Ethers, Amines	Alcohols, Aldehydes, Ketones, Esters (can react)	Highly reactive and efficient. Reacts with water to produce H₂ gas.[11] Use with extreme caution.

References

• Inert atmosphere: Organic Chemistry II Study Guide. (2025, August 15). Fiveable. [Link]

• Effective Methods for Drying Solvents. Scribd. [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group - University of Pittsburgh. [Link]

• Inert Atmosphere. (2022, February 2). YouTube. [Link]

• Drying solvents. (2023, July 25). Sciencemadness Wiki. [Link]

• A Protic Ionic Liquid Catalyzed Strategy for Selective Hydrolytic Cleavage of tert-Butyloxycarbonyl Amine (N-Boc). ResearchGate. [Link]

• Inert Atmospheric Methods. (2022, May 5). Chemistry LibreTexts. [Link]

• How to create inert atmosphere? (2021, August 8). ResearchGate. [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin-3-ylidene)acetate. PMC. [Link]

• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021, September 30). PMC - NIH. [Link]

• Inert Atmosphere, with no O2. (2022, February 2). YouTube. [Link]

• A Single-Step Synthesis of Azetidine-3-amines. (2020, September 15). The Journal of Organic Chemistry. [Link]

• Water Sensitive Chemicals. Environment, Health & Safety. [Link]

• Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]

• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Update. (2024, August 16). MDPI. [Link]

• Synthesis, Characterization of Azetidine Derivative and studying the Antioxidant activity. (2022, June 30). Journal of Medicinal and Chemical Sciences. [Link]

• Synthesis of azetidine derivatives.

• Novel Syntheses of Azetidines and Azetidinones. (2008, September 10). ACS Publications. [Link]

• Boc-Protected Amino Groups. Organic Chemistry Portal. [Link]

• Why is boc stable to hydrolysis under basic conditions? (2024, November 13). Reddit. [Link]

• Storage of air and temperature sensitive reagents. (2023, November 4). Chemistry Stack Exchange. [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia. [Link]

• Stability of different azetidine esters. ResearchGate. [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021, March 24). RSC Publishing. [Link]

• Aziridine- and Azetidine-Pd Catalytic Combinations. Synthesis and Evaluation of the Ligand Ring Size Impact on Suzuki-Miyaura Reaction Issues. (2017, January 13). MDPI. [Link]

• Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a. Uniba.it. [Link]

• Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. pubs.acs.org. [Link]

• Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines. (2022, April 29). PMC. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. SciSpace. [Link]

• A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. MDPI. [Link]

• The Reactivity of the N-Boc Protecting Group: An Underrated Feature. ResearchGate. [Link]

• Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. PMC. [Link]

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Reducing byproduct formation in N,1-Bis(Boc)-3-aminoazetidine amidation

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the amidation of N,1-Bis(Boc)-3-aminoazetidine. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the acylation of this valuable and unique building block. As Senior Application Scientists, we have compiled field-proven insights and scientifically grounded protocols to help you navigate the specific challenges associated with this strained heterocyclic system.

Frequently Asked Questions (FAQs)

Q1: My amidation reaction with N,1-Bis(Boc)-3-aminoazetidine is resulting in a low yield of the desired product. What are the most common culprits?

A1: Low yields in the amidation of N,1-Bis(Boc)-3-aminoazetidine can stem from several factors, often related to the inherent properties of the azetidine ring and the specific reaction conditions employed. The most common causes include:

• Incomplete reaction: The 3-amino group, while a primary amine, can exhibit reduced nucleophilicity due to the electron-withdrawing effects of the two Boc groups and the steric bulk surrounding the reaction center.

• Azetidine ring-opening: The inherent ring strain of the four-membered azetidine ring (approximately 25.4 kcal/mol) makes it susceptible to nucleophilic attack and ring-opening, especially under harsh conditions[1]. This can be exacerbated by acidic byproducts generated during the reaction.

• Formation of a guanidinium byproduct: When using uronium-based coupling reagents like HATU, the amine can react with the coupling reagent itself, forming a stable guanidinium byproduct that does not lead to the desired amide[2][3].

• Steric hindrance: The bulky Bis(Boc) protecting groups, in combination with a sterically demanding carboxylic acid, can significantly slow down the reaction rate[4].

Q2: I am observing a significant amount of an unknown, more polar byproduct in my crude reaction mixture. What could it be?

A2: A common and often challenging byproduct in reactions involving azetidines is the ring-opened product. In the context of amidation, particularly when using methods that generate acidic species (e.g., acyl chlorides), the azetidine nitrogen can be protonated, which activates the ring for nucleophilic attack. If a nucleophile (e.g., a halide from an acyl halide, or even the carboxylate itself) attacks one of the ring carbons, it leads to the formation of a linear, ring-opened impurity. This can be a complex mixture of products depending on the reaction conditions.

Another possibility, especially with uronium salt activators like HATU or HBTU, is the formation of a tetramethylguanidinium adduct with your starting amine[2][5]. This occurs when the amine attacks the coupling reagent instead of the activated carboxylic acid. This byproduct is often highly polar and can be difficult to separate from the desired product.

Q3: Is one of the Boc groups more labile than the other? Could I be seeing partial deprotection?

A3: The two Boc groups on N,1-Bis(Boc)-3-aminoazetidine are not equivalent. The Boc group on the azetidine nitrogen (N1) is part of a carbamate, while the other is on the exocyclic amino group. While Boc groups are generally stable to the basic conditions often used in amide coupling, they are sensitive to acid[6]. If acidic conditions are generated during the reaction or workup, selective or partial deprotection is possible. The lability can be influenced by the specific reaction environment. It is crucial to maintain neutral or slightly basic conditions throughout the coupling process to ensure the integrity of both protecting groups.

Troubleshooting Guides

Issue 1: Low Yield and Incomplete Conversion

If you are experiencing low yields and your reaction monitoring (e.g., TLC, LC-MS) shows a significant amount of unreacted N,1-Bis(Boc)-3-aminoazetidine, consider the following troubleshooting steps.

Root Cause Analysis and Solutions

Potential Cause	Explanation	Recommended Solution
Insufficient Activation of Carboxylic Acid	The carboxylic acid is not being efficiently converted to a reactive intermediate, leading to a slow or stalled reaction.	Switch to a more potent activating agent like HATU or HCTU. These are known to be effective for challenging couplings[3][7].
Steric Hindrance	The bulky nature of the Bis(Boc)-azetidine and/or the carboxylic acid is impeding the approach of the reactants.	Increase the reaction time and consider a modest increase in temperature (e.g., from room temperature to 40-50 °C), but monitor closely for byproduct formation. Using a less hindered base like 2,4,6-collidine can sometimes be beneficial[5].
Inappropriate Base	The base used may not be optimal for the specific coupling reagent or may be sterically hindered itself.	For uronium salt-based couplings (HATU, HBTU), N,N-Diisopropylethylamine (DIPEA) is a common choice due to its non-nucleophilic nature. Ensure at least 2-3 equivalents are used to maintain basic conditions[2][5].
Poor Solubility	One or more of the reactants may not be fully soluble in the chosen solvent, leading to a heterogeneous reaction mixture and slow reaction rates.	Screen alternative anhydrous aprotic solvents such as DMF, NMP, or a mixture of DCM/DMF.

dot

Caption: Troubleshooting workflow for low yield.

Issue 2: Formation of Guanidinium Byproduct

The formation of a guanidinium byproduct is a known side reaction with uronium-based coupling reagents[2][3]. This occurs when the amine nucleophile attacks the coupling reagent directly.

Root Cause Analysis and Solutions

Potential Cause	Explanation	Recommended Solution
Incorrect Order of Addition	Adding the amine before the carboxylic acid is fully activated allows the amine to compete for the coupling reagent.	Always pre-activate the carboxylic acid with the coupling reagent and base for a few minutes before adding the N,1-Bis(Boc)-3-aminoazetidine.
Excess Coupling Reagent	A large excess of the uronium reagent increases the probability of direct reaction with the amine.	Use a stoichiometric amount or a slight excess (1.05-1.1 equivalents) of the coupling reagent.
Slow Coupling Reaction	If the desired amidation is slow due to steric hindrance, the competing guanidinylation reaction can become more significant.	Consider switching to a phosphonium-based coupling reagent like PyBOP, which is not prone to this side reaction.

dot

Caption: Desired vs. side reaction pathway with HATU.

Issue 3: Azetidine Ring-Opening

The strained four-membered ring of azetidine is susceptible to cleavage under certain conditions, leading to undesired byproducts[1][8].

Root Cause Analysis and Solutions

Potential Cause	Explanation	Recommended Solution
Acidic Conditions	Generation of acidic species during the reaction can protonate the azetidine nitrogen, making the ring more susceptible to nucleophilic attack. This is a particular risk with acyl chlorides (generates HCl).	Use a non-nucleophilic base like DIPEA or 2,4,6-collidine in sufficient excess (at least 2 equivalents) to neutralize any acid formed. Avoid acyl chlorides if possible; opt for coupling reagents instead.
Elevated Temperature	High reaction temperatures can provide the activation energy needed for ring-opening.	Conduct the reaction at or below room temperature if possible. If heating is necessary, do so cautiously and for the minimum time required.
Intramolecular Attack	In some cases, a nucleophilic group on the carboxylic acid partner could potentially attack the azetidine ring in an intramolecular fashion, although this is less common during standard amidation.	If your carboxylic acid has a pendant nucleophile, consider protecting it or choosing a different synthetic route.

dot

Caption: Factors leading to azetidine ring-opening.

Experimental Protocols

Protocol 1: General Procedure for Amidation using HATU

This protocol is a good starting point for the amidation of N,1-Bis(Boc)-3-aminoazetidine with a generic carboxylic acid.

• To a solution of the carboxylic acid (1.0 equivalent) in anhydrous DMF (or DCM) under an inert atmosphere (e.g., nitrogen or argon), add N,N-diisopropylethylamine (DIPEA) (2.5 equivalents).

• Add HATU (1.05 equivalents) to the mixture and stir at room temperature for 5-10 minutes to pre-activate the carboxylic acid.

• Add a solution of N,1-Bis(Boc)-3-aminoazetidine (1.0 equivalent) in a minimum amount of the reaction solvent.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. Reactions are typically complete within 2-16 hours.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Troubleshooting Protocol for Ring-Opening

If you suspect azetidine ring-opening is a significant issue, this modified protocol using milder conditions should be employed.

• Dissolve the carboxylic acid (1.0 equivalent), N,1-Bis(Boc)-3-aminoazetidine (1.1 equivalents), and a suitable coupling additive like HOAt (1-hydroxy-7-azabenzotriazole) (1.1 equivalents) in anhydrous DCM or THF.

• Cool the mixture to 0 °C in an ice bath.

• Add a non-nucleophilic base such as 2,4,6-collidine (2.5 equivalents).

• Slowly add a solution of a carbodiimide coupling reagent, such as N,N'-diisopropylcarbodiimide (DIC) (1.1 equivalents), dropwise to the cooled mixture.

• Allow the reaction to stir at 0 °C for 1-2 hours, then let it warm slowly to room temperature while monitoring closely by LC-MS.

• Once the starting material is consumed, quench the reaction with a small amount of water.

• Filter off any precipitated urea byproduct (if using DIC).

• Proceed with a standard aqueous workup as described in Protocol 1.

References

• A Comparative Analysis of Byproducts from HATU Versus Other Uronium Salts: A Guide for Researchers. (2025). BenchChem.
• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. (n.d.). Peptalyzer.
• How to prevent the ring-opening of azetidines during subsequent reactions. (2025). BenchChem.
• Intramolecular Ring-Opening Decomposition of Aryl Azetidines. (2021).
• Intramolecular Ring Opening of Azetidines under Transition Metal-Free Conditions. (2025).

• Boc-Protected Amino Groups. (n.d.). Organic Chemistry Portal. [Link]

• Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation. (n.d.). PMC. [Link]

• Deprotection of N-Boc group present in amino acids and other derivatives. (2015). ResearchGate. [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing. [Link]

• HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. (n.d.). Bionity. [Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. (n.d.). PMC. [Link]

• Direct amidations between N-Boc protected β-amino acid and... (n.d.). ResearchGate. [Link]

• Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. (n.d.). SciSpace. [Link]

• Common side reactions with Boc-protected amino acids and how to avoid them. (2025). BenchChem.

• Direct Amidations of Carboxylic Acids with Amines. (2023). Encyclopedia.pub. [Link]

• Condensation of carboxylic acids with amines using the Boc2O/DMAP system under solvent-free conditions. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Practical one-pot amidation of N-Alloc-, N-Boc-, and N-Cbz protected amines under mild conditions. (n.d.). RSC Publishing. [Link]

• Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. (2023). MDPI. [Link]

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. (2021). RSC Publishing. [Link]

• Process optimization for acid-amine coupling: a catalytic approach. (2022). Growing Science. [Link]

• Strain-Release-Driven Homologation of Boronic Esters: Application to the Modular Synthesis of Azetidines. (2019). Journal of the American Chemical Society. [Link]

• Coupling Reagents. (n.d.). Aapptec Peptides. [Link]

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Reference Data & Comparative Studies

N,1-Bis(Boc)-3-aminoazetidine vs. Mono-Boc-3-aminoazetidine: A Comprehensive Reactivity and Application Guide

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Publish Comparison Guide / Technical Application Note.

Executive Summary

In modern medicinal chemistry, the azetidine ring has emerged as a privileged structural motif. By acting as a rigid, low-lipophilicity bioisostere for morpholines and piperidines, azetidines increase the fraction of sp³ carbons in drug candidates, thereby improving metabolic stability and pharmacokinetic profiles[1].

However, the functionalization of the exocyclic amine at the 3-position presents distinct synthetic challenges. Choosing between 1-Boc-3-aminoazetidine (mono-Boc)[2] and N,1-Bis(Boc)-3-aminoazetidine (bis-Boc)[3] is not merely a matter of availability; it is a strategic decision dictated by the electronic nature of the desired transformation. This guide provides an objective comparison of their reactivity profiles, supported by mechanistic causality and validated experimental protocols.

Structural & Electronic Profiling

The azetidine ring is highly strained (bond angles ~88°), which increases the s-character of the exocyclic C–N bonds. This structural reality fundamentally alters the basicity and nucleophilicity of attached functional groups compared to unstrained aliphatic amines.

• 1-Boc-3-aminoazetidine (Mono-Boc): Features a fully protected ring nitrogen and a free, highly nucleophilic primary amine at the 3-position. With a pKa of ~9.0, this primary amine is primed for direct electrophilic attack. It is the ideal building block for amide couplings, urea formations, and reductive aminations.

• N,1-Bis(Boc)-3-aminoazetidine (Bis-Boc): Both the ring nitrogen and the exocyclic amine are protected. The exocyclic nitrogen exists as a secondary carbamate (-NH-Boc). The strong electron-withdrawing nature of the Boc group renders this nitrogen non-nucleophilic under neutral conditions. However, the carbamate N–H proton is acidic (pKa ~13–15) and can be selectively deprotonated by strong bases (e.g., NaH, KHMDS) to form a reactive anion.

The Causality of Selection: The Over-Alkylation Problem

A common pitfall in organic synthesis is the direct alkylation of primary amines. If you attempt to synthesize a secondary exocyclic amine by reacting 1-Boc-3-aminoazetidine with an alkyl halide, the resulting secondary amine is often more nucleophilic than the starting material, leading to an intractable mixture of secondary and tertiary (over-alkylated) amines.

The Bis-Boc solution: By utilizing N,1-Bis(Boc)-3-aminoazetidine, you mask the nucleophilicity of the nitrogen until it is intentionally deprotonated. The steric bulk and electronic shielding of the Boc group restrict the reaction to a strict mono-alkylation event, ensuring absolute chemoselectivity.

Decision tree for selecting azetidine building blocks based on target functionalization.

Quantitative Reactivity Comparison

The following table summarizes the operational parameters and reactivity profiles of both building blocks to guide your synthetic planning.

Property / Feature	1-Boc-3-aminoazetidine (Mono-Boc)	N,1-Bis(Boc)-3-aminoazetidine (Bis-Boc)
CAS Number	193269-78-2[2]	1463502-56-8[3]
Exocyclic Nitrogen State	Free Primary Amine (-NH₂)	Boc-Protected Carbamate (-NH-Boc)
Inherent Nucleophilicity	High	Low (Requires deprotonation)
Primary Application	Amide coupling, Reductive amination	Controlled mono-alkylation, Harsh condition tolerance
Risk of Over-alkylation	High (Yields 2°/3° amine mixtures)	None (Boc prevents secondary attack)
Deprotection Strategy	Global (TFA/HCl)	Global (TFA/HCl) or Selective (Base/Thermal)[4][5]

Validated Experimental Protocols

To ensure self-validating and reproducible results, the following step-by-step methodologies demonstrate the optimal use-case for each compound.

Protocol A: Direct Amidation using 1-Boc-3-aminoazetidine

Use this protocol when the target is an amide or urea. The free primary amine reacts cleanly without the need for strong bases.

• Pre-activation: In an oven-dried flask under N₂, dissolve the target carboxylic acid (1.0 equiv, 1.0 mmol) and HATU (1.2 equiv, 1.2 mmol) in anhydrous DMF (5.0 mL).

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 3.0 mmol) dropwise. Stir the mixture at room temperature (RT) for 15 minutes to ensure full formation of the active ester.

• Coupling: Add 1-Boc-3-aminoazetidine (1.1 equiv, 1.1 mmol) in one portion.

• Reaction Monitoring: Stir at RT for 2–4 hours. Monitor completion via LC-MS (look for the disappearance of the activated acid mass).

• Workup: Dilute the reaction with Ethyl Acetate (30 mL). Wash the organic layer sequentially with 5% aqueous LiCl (3 × 10 mL) to remove DMF, saturated aqueous NaHCO₃ (10 mL), and brine (10 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via silica gel chromatography if necessary.

Protocol B: Controlled Mono-Alkylation using N,1-Bis(Boc)-3-aminoazetidine

Use this protocol when synthesizing a secondary exocyclic amine to strictly prevent over-alkylation.

• Deprotonation: In an oven-dried flask under N₂, dissolve N,1-Bis(Boc)-3-aminoazetidine (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL). Cool the solution to 0 °C using an ice bath.

• Anion Generation: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv, 1.2 mmol) in small portions. Stir at 0 °C for 30 minutes until H₂ gas evolution ceases, indicating complete formation of the Boc-N anion.

• Alkylation: Add the desired alkyl halide (e.g., benzyl bromide, 1.1 equiv, 1.1 mmol) dropwise. Remove the ice bath and allow the reaction to warm to RT, stirring for 4 hours.

• Quenching & Workup: Cool the flask back to 0 °C and carefully quench with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with Ethyl Acetate (3 × 15 mL). Wash the combined organics with water and brine, dry over Na₂SO₄, and concentrate.

• Global Deprotection: Dissolve the crude intermediate in Dichloromethane (DCM, 8.0 mL) and add Trifluoroacetic acid (TFA, 2.0 mL). Stir at RT for 2 hours. Concentrate under vacuum to yield the pure secondary amine as a TFA salt.

Mechanistic pathway comparing direct alkylation vs. controlled mono-alkylation.

Advanced Deprotection Strategies

While Protocol B utilizes a standard global deprotection using strong acid (TFA), advanced late-stage functionalization often requires chemoselectivity.

If the molecular framework contains acid-sensitive groups (e.g., nitriles, specific ethers), researchers can leverage base-promoted deprotection . Recent methodologies have demonstrated that Boc groups can be selectively removed using Cesium Carbonate (Cs₂CO₃) in refluxing Methanol, preserving delicate functional groups that would otherwise degrade under acidic conditions[4].

Additionally, for scale-up and process chemistry, continuous flow thermal deprotection has emerged as a powerful, catalyst-free method. By precisely controlling residence time and temperature (e.g., 170 °C in flow), chemists can selectively differentiate and remove specific Boc groups based on their localized steric and electronic environments[5].

References

• Synthesis of a Bicyclic Azetidine with In Vivo Antimalarial Activity Enabled by Stereospecific, Directed C(sp3)–H Arylation Source: National Institutes of Health (NIH PMC) URL:[Link]

• CAS 1463502-56-8: N,1-Bis(Boc)-3-aminoazetidine Source: Chemsrc URL:[Link]

• Base-Promoted Deprotection of tert-Butyl 4-(1-(3-(cyanomethyl)-1-(ethylsulfonyl)azetidin-3-yl)-1H-pyrazol-4-yl)-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylate: Preservation of a Nitrile Functional Group under Mild Conditions Source: ChemRxiv URL:[Link]

• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow Source: Organic Process Research & Development (ACS Publications) URL:[Link]

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• 3. 1463502-56-8_N,1-Bis(Boc)-3-aminoazetidineCAS号:1463502-56-8_N,1-Bis(Boc)-3-aminoazetidine【结构式 性质 英文】 - 化源网 [chemsrc.com]
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A Tale of Two Rings: A Comparative Guide to Azetidine and Pyrrolidine Building Blocks in Drug Design

In the intricate world of medicinal chemistry, the selection of a core scaffold is a decision that reverberates through the entire drug discovery cascade. Among the saturated heterocycles, the four-membered azetidine and the five-membered pyrrolidine rings have emerged as pivotal building blocks. While structurally similar, the seemingly subtle difference of a single carbon atom imparts a cascade of distinct physicochemical and pharmacological properties. This guide provides an in-depth, data-driven comparison of these two scaffolds, offering field-proven insights to guide researchers, scientists, and drug development professionals in making informed decisions for lead optimization and candidate selection.

Physicochemical Properties: A Balancing Act of Rigidity, Polarity, and Lipophilicity

The fundamental characteristics of a drug molecule are dictated by its physicochemical properties. The choice between an azetidine and a pyrrolidine scaffold significantly influences these parameters, thereby shaping the molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

Azetidine, with its high ring strain (approximately 25.4 kcal/mol), adopts a more rigid and planar conformation compared to the puckered, more flexible five-membered pyrrolidine ring.[1] This rigidity can be advantageous in pre-organizing substituents for optimal target engagement. The smaller ring size of azetidine generally leads to greater polarity and, consequently, higher aqueous solubility—a desirable trait for many drug formulations.[2] Conversely, the larger, more lipophilic nature of the pyrrolidine ring can enhance membrane permeability.[2] Pyrrolidine-containing compounds often strike a balance between the high polarity of azetidines and the increased lipophilicity of larger rings like piperidines.[2]

Property	Azetidine Derivative (Representative)	Pyrrolidine Derivative (Representative)	Key Considerations
Molecular Weight ( g/mol )	Lower	Higher	Azetidine offers a more compact scaffold.
Lipophilicity (logP)	Lower (~1.3 for N-phenylsulfonyl derivative)	Higher (~1.6 for N-phenylsulfonyl derivative)	Azetidines generally decrease lipophilicity, which can reduce off-target effects. Pyrrolidines offer a moderate increase in lipophilicity, potentially improving cell permeability.[2]
Aqueous Solubility	High	Moderate	The increased polarity of azetidines often translates to better solubility.[2]
pKa (of ring nitrogen)	Varies with substitution	Varies with substitution	The basicity of the ring nitrogen is highly dependent on the electronic nature of its substituents.[3]
Ring Strain	High (~25.4 kcal/mol)[1]	Low	The high ring strain of azetidine influences its reactivity and can be a site for metabolic cleavage, though substitution can mitigate this.[1]

Conformational Analysis: The Impact of Ring Pucker and Rigidity on Target Binding

The three-dimensional shape of a molecule is paramount for its interaction with biological targets. The conformational differences between azetidine and pyrrolidine are a key factor in their differential biological activities.

The strained four-membered ring of azetidine is relatively planar, which can serve as a rigid scaffold to orient substituents in well-defined vectors. This conformational restriction can lead to enhanced binding affinity and selectivity by reducing the entropic penalty upon binding.

In contrast, the five-membered pyrrolidine ring is non-planar and exists in a state of "pseudorotation," rapidly interconverting between various envelope and twist conformations. This flexibility allows the pyrrolidine ring and its substituents to adapt to the shape of a binding pocket, but it can also come at an entropic cost. The specific puckering of the pyrrolidine ring can be influenced by the nature and stereochemistry of its substituents, which in turn can have a profound impact on biological activity.[3]

A notable example comparing the binding of azetidine and pyrrolidine analogues is the development of inhibitors for the vesicular monoamine transporter 2 (VMAT2). In a series of di-(2-phenethyl)-substituted compounds, both cis- and trans-azetidine derivatives exhibited potent inhibition of dopamine uptake, with the cis-azetidine isomer 22b (Kᵢ = 24 nM) being roughly twofold more potent than the corresponding pyrrolidine analogues.[4] Interestingly, the study found a lack of significant difference in inhibitory activity between the cis- and trans-azetidine isomers, suggesting that the precise spatial arrangement of the substituents was not a critical factor for VMAT2 binding in this scaffold.[4]

Impact on Pharmacological Properties: From Metabolic Stability to Bioisosterism

The choice of an azetidine or pyrrolidine core can dramatically influence a compound's metabolic stability, potency, selectivity, and its ability to serve as a bioisostere for other chemical motifs.

Metabolic Stability

Metabolic stability is a critical parameter that determines a drug's half-life and dosing regimen. Both azetidine and pyrrolidine rings can be sites of metabolism, typically through oxidation at the carbons adjacent to the nitrogen by cytochrome P450 (CYP) enzymes.

While the high ring strain of azetidine might suggest a susceptibility to metabolic ring-opening, strategic substitution can enhance its stability.[1] In some instances, the azetidine ring has been shown to be more metabolically stable than its larger ring counterparts. For example, in a series of serotonin 2C receptor agonists, the azetidine analogue was found to be the most stable in human liver microsomes compared to the corresponding pyrrolidine and piperidine analogues.

Conversely, the pyrrolidine ring can be susceptible to bio-activation to form reactive iminium ions and aminoaldehydes, which can have potential genotoxic effects.[5] However, this is not a universal liability and is dependent on the overall molecular context.

Potency and Selectivity: A Case Study in STAT3 Inhibition

A compelling head-to-head comparison of azetidine and pyrrolidine scaffolds comes from the development of small-molecule inhibitors of Signal Transducer and Activator of Transcription 3 (STAT3), a key target in oncology. Researchers optimized a series of proline-based (a pyrrolidine derivative) STAT3 inhibitors by replacing the proline with an (R)-azetidine-2-carboxamide core. This modification led to a significant leap in potency.

For instance, the azetidine-based salicylate analogue 5a exhibited a half-maximal inhibitory concentration (IC₅₀) of 0.55 µM in a STAT3 DNA-binding assay, a marked improvement over the earlier proline-based leads which had IC₅₀ values in the range of 3.9 to 6.8 µM.[6] Further optimization of the azetidine series yielded compound 5o , with an IC₅₀ of 0.38 µM, representing a log-order improvement in potency.[6] These azetidine-based inhibitors also demonstrated remarkable selectivity for STAT3 over other STAT family members, with IC₅₀ values greater than 18 µM against STAT1 and STAT5.[6] This case study powerfully illustrates how the switch from a five-membered to a four-membered ring can dramatically enhance target engagement and selectivity.

Compound Series	Ring System	Representative IC₅₀ (STAT3 DNA-binding)
Lead Compounds	Pyrrolidine (Proline)	3.9 - 6.8 µM[6]
Optimized Compounds	Azetidine	5a : 0.55 µM[6]
5o : 0.38 µM[6]

Bioisosterism

Both azetidine and pyrrolidine are versatile bioisosteres. They can replace other cyclic amines to modulate physicochemical properties or serve as non-classical bioisosteres for other functional groups. For example, in the development of oxytocin receptor antagonists, replacing a pyrazine ring with an azetidine resulted in a tenfold improvement in aqueous solubility while maintaining high binding affinity.[7] The azetidine ring has also been explored as a bioisostere for the amide bond in peptides, where its rigid structure can mimic a trans amide conformation and improve proteolytic stability.[8]

Synthetic Strategies: Building the Cores

The accessibility of functionalized azetidines and pyrrolidines is a critical consideration in their application in drug discovery. A variety of robust synthetic methods have been developed for both ring systems.

Azetidine Synthesis

The construction of the strained four-membered azetidine ring can be challenging. Common strategies include:

• Intramolecular Cyclization: This is a widely used method involving the cyclization of a linear precursor containing a nitrogen nucleophile and a suitable leaving group, such as a tosylate or halide.

• [2+2] Cycloaddition: The direct formation of the azetidine ring through the reaction of an imine with an alkene or a ketene, often photochemically mediated (the aza Paternò-Büchi reaction).

• Ring Expansion of Aziridines: The conversion of readily available three-membered aziridine rings into the corresponding four-membered azetidines.

Pyrrolidine Synthesis

The synthesis of the five-membered pyrrolidine ring is generally more facile than that of azetidine. Key methods include:

• [3+2] Cycloaddition: This is one of the most powerful and versatile methods, particularly the 1,3-dipolar cycloaddition of azomethine ylides with alkenes. This reaction allows for the rapid and stereocontrolled construction of polysubstituted pyrrolidines.[9]

• Transition-Metal-Catalyzed Reactions: A variety of transition metals, including palladium, copper, and rhodium, catalyze reactions such as intramolecular C-H amination and carboamination to form the pyrrolidine ring.[9]

• Reductive Amination of 1,4-Dicarbonyls: A classical and effective one-pot method for the synthesis of N-substituted pyrrolidines.[9]

Experimental Protocols

To ensure the integrity and reproducibility of the data presented, detailed, self-validating experimental protocols are provided below for key assays and synthetic transformations.

Determination of Aqueous Solubility (Thermodynamic Shake-Flask Method)

This protocol determines the equilibrium solubility of a compound, providing a true measure of its solubility.

Methodology:

• Preparation of Saturated Solution: Accurately weigh approximately 1 mg of the solid test compound into a glass vial.

• Add 1 mL of phosphate-buffered saline (PBS, pH 7.4) to the vial.

• Equilibration: Seal the vial and shake the suspension at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• Separation: Filter the suspension through a 0.45 µm filter to remove any undissolved solid.

• Quantification: Dilute the filtrate with a suitable solvent (e.g., acetonitrile/water) and quantify the concentration of the dissolved compound using a validated high-performance liquid chromatography (HPLC) method with UV detection against a standard curve of the test compound.[10]

In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay assesses the susceptibility of a compound to metabolism by CYP enzymes.

Methodology:

• Reagent Preparation: Thaw a vial of pooled human liver microsomes (HLM) at 37°C. Prepare a NADPH-regenerating system solution.

• Incubation: In a 96-well plate, add the test compound (final concentration typically 1 µM) to a solution containing HLMs (final protein concentration typically 0.5 mg/mL) in buffer.

• Reaction Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the NADPH-regenerating system.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to pellet the precipitated proteins.

• Analysis: Analyze the supernatant by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to determine the concentration of the remaining parent compound at each time point.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The in vitro half-life (t₁/₂) is calculated from the slope of the linear regression.

Synthesis of a 3-Substituted Azetidine via Intramolecular Cyclization

This protocol provides a general method for the synthesis of a 3-substituted azetidine from a 2-substituted 1,3-propanediol.

Methodology:

• Diol Activation: To a solution of the 2-substituted-1,3-propanediol (1.0 eq) in anhydrous dichloromethane at 0°C under an argon atmosphere, add triethylamine (2.5 eq). Add methanesulfonyl chloride (2.2 eq) dropwise and stir the reaction at room temperature until complete consumption of the starting material as monitored by TLC.

• Work-up: Quench the reaction with water and extract with dichloromethane. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude bis-mesylate.

• Cyclization: To a solution of the crude bis-mesylate in a suitable solvent such as acetonitrile, add the desired primary amine (1.1 eq) and a base such as potassium carbonate (3.0 eq).

• Reaction: Heat the reaction mixture at reflux and monitor by TLC.

• Purification: Upon completion, cool the reaction, filter off the solids, and concentrate the filtrate. Purify the crude product by flash column chromatography on silica gel to afford the desired 3-substituted azetidine.

Asymmetric 1,3-Dipolar Cycloaddition for Pyrrolidine Synthesis

This protocol outlines a copper-catalyzed asymmetric cycloaddition of an azomethine ylide with an alkene.

Methodology:

• Catalyst Preparation: In a flame-dried Schlenk tube under an argon atmosphere, add Cu(I) salt (e.g., Cu(MeCN)₄ClO₄, 3 mol%) and a chiral ligand (e.g., Fesulphos, 3 mol%).

• Reaction Setup: Add the α,β-unsaturated ester (dipolarophile, 1.0 eq) and the imine derived from an amino acid ester (azomethine ylide precursor, 1.2 eq) to the Schlenk tube.

• Solvent and Base: Add an anhydrous solvent (e.g., dichloromethane) and a base (e.g., triethylamine, 18 mol%).

• Reaction: Stir the reaction mixture at room temperature for the specified time (typically 1-24 hours), monitoring progress by TLC.

• Work-up and Purification: Upon completion, concentrate the reaction mixture and purify the crude product by flash column chromatography on silica gel to yield the enantioenriched pyrrolidine.[11]

Visualizing the Concepts: Workflows and Pathways

To further clarify the concepts discussed, the following diagrams, generated using Graphviz, illustrate key workflows and relationships.

Drug Discovery Workflow: Scaffold Selection and Evaluation

Drug discovery workflow for scaffold evaluation.

Key Physicochemical Property Trade-offs

Trade-offs in physicochemical properties.

Conclusion

The choice between an azetidine and a pyrrolidine scaffold in drug design is a strategic decision that requires a nuanced understanding of their comparative properties. Azetidines offer a compact, rigid, and often more soluble framework that can lead to highly potent and selective compounds, as exemplified by recent advances in STAT3 inhibitors. However, their synthesis can be more challenging, and their inherent ring strain may pose metabolic liabilities. Pyrrolidines provide a more flexible and moderately lipophilic scaffold that is well-represented in approved drugs and is often more synthetically accessible. They can effectively adapt to binding pockets, though this flexibility can come at an entropic cost.

Ultimately, the optimal choice is context-dependent, relying on the specific therapeutic target, the desired ADME profile, and the synthetic tractability. This guide has provided a comparative framework, supported by experimental data and detailed protocols, to empower drug discovery professionals to navigate this critical decision-making process and unlock the full potential of these valuable heterocyclic building blocks.

References

• Discovery of Novel Azetidine Amides as Potent Small-Molecule STAT3 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• ADME Solubility Assay. BioDuro. Available at: [Link]

• Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. PubMed. Available at: [Link]

• In vitro solubility assays in drug discovery. PubMed. Available at: [Link]

• Thermodynamic Solubility Assay. Evotec. Available at: [Link]

• Kinetic Solubility - In Vitro Assay. Charnwood Discovery. Available at: [Link]

• Asymmetric 1,3-Dipolar Cycloaddition Reactions of Azomethine Ylides, Thiocarbonyl Ylides, and Nitrones. Diva-Portal.org. Available at: [Link]

• Synthesis of bioactive fluoropyrrolidines via copper(i)-catalysed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Chemical Science. Available at: [Link]

• Metal catalyzed asymmetric 1,3-dipolar cycloaddition of azomethine ylides. Universidad Autónoma de Madrid. Available at: [Link]

• Thermodynamic Solubility Assay. Domainex. Available at: [Link]

• Discovery of Pyrrolidine-Containing GPR40 Agonists: Stereochemistry Effects a Change in Binding Mode. ACS Publications. Available at: [Link]

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• Azetidine, pyrrolidine and hexamethyleneimine at 170 K. PubMed. Available at: [Link]

• Accessing Trans-Substituted Azetidines through Diastereoselective Metalation. ChemRxiv. Available at: [Link]

• Stereoselective functionalization of azetidines. LMU München. Available at: [Link]

• Examples of azetidine containing molecules alongside pyrrolidine... ResearchGate. Available at: [Link]

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• Modular Synthesis of 3,3-Disubstituted Azetidines via Azetidinylation Reagents. The Journal of Organic Chemistry. Available at: [Link]

• pKa values of azeditine (4 a), pyrrolidine (5 a), piperidine (6 a), and their mono‐ and difluorinated derivatives. ResearchGate. Available at: [Link]

• New fluorinated pyrrolidine and azetidine amides as dipeptidyl peptidase IV inhibitors. PubMed. Available at: [Link]

• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham. Available at: [Link]

• Synthesis of azetidines and pyrrolidines towards medicinal chemistry and organocatalysis applications. SciTechnol. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. IRIS UniPA. Available at: [Link]

• Synthesis and evaluation of novel azetidine analogs as potent inhibitors of vesicular [3H]dopamine uptake. PMC. Available at: [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers. Available at: [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

• Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Pharmacology. Available at: [Link]

• Novel Syntheses of Azetidines and Azetidinones. Chemical Reviews. Available at: [Link]

• Recent advances in the synthesis and reactivity of azetidines: strain-driven character of the four-membered heterocycle. Organic & Biomolecular Chemistry. Available at: [Link]

• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides. LJMU Research Online. Available at: [Link]

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N,1-Bis(Boc)-3-aminoazetidine vs Fmoc-protected azetidines in synthesis

Title: Synthesizing Complexity: N,1-Bis(Boc)-3-aminoazetidine vs. Fmoc-Protected Azetidines in Modern Drug Discovery

Introduction In contemporary medicinal chemistry, the drive to increase the fraction of sp3-hybridized carbons (Fsp3) has led to the widespread adoption of strained bioisosteres[1]. Azetidines, in particular, serve as metabolically stable, rigid alternatives to piperazines and morpholines. When designing bifunctional azetidine scaffolds—such as 3-aminoazetidines—chemists must choose the appropriate nitrogen protecting group strategy. The decision typically narrows down to a globally protected system, such as N,1-Bis(Boc)-3-aminoazetidine [2], or an orthogonally protected system, such as 1-Boc-3-(Fmoc-amino)azetidine [3]. This guide objectively compares these two building blocks, detailing their mechanistic causality, experimental workflows, and strategic applications in drug development.

Section 1: Mechanistic Causality in Protection Strategies

The Bis-Boc Strategy: High Atom Economy and Global Cleavage N,1-Bis(Boc)-3-aminoazetidine features two tert-butyloxycarbonyl (Boc) groups. The Boc group is highly stable to most nucleophiles and basic conditions but is extremely acid-labile[4].

• Causality of Cleavage: Under strong acidic conditions (e.g., Trifluoroacetic acid (TFA) in dichloromethane, or HCl in 1,4-dioxane), the carbamate oxygen is protonated. This induces fragmentation, releasing carbon dioxide and a tert-butyl cation.

• Strategic Application: Because both nitrogens are protected by the same moiety, deprotection is a binary event (all-or-nothing). This is ideal for late-stage functionalizations where the free diamine is required simultaneously, or when synthesizing symmetric derivatives.

The Fmoc/Boc Strategy: Orthogonal Precision 1-Boc-3-(Fmoc-amino)azetidine utilizes a base-labile Fluorenylmethyloxycarbonyl (Fmoc) group on the primary amine and an acid-labile Boc group on the ring nitrogen. This orthogonality is the cornerstone of Solid-Phase Peptide Synthesis (SPPS) and DNA-Encoded Library (DEL) synthesis[5].

• Causality of Cleavage: The Fmoc group is removed via an E1cB (Elimination Unimolecular conjugate Base) mechanism. A secondary amine base, typically 20% piperidine in DMF, abstracts the highly acidic proton at the 9-position of the fluorene ring. This forms a cyclopentadienyl-type anion that eliminates to form dibenzofulvene and carbon dioxide. Piperidine then acts as a scavenger, reacting with the dibenzofulvene to prevent unwanted alkylation of the newly freed amine.

• Strategic Application: This allows for sequential, regioselective functionalization. The primary amine can be reacted while the azetidine ring nitrogen remains masked, a critical requirement for synthesizing PROTAC linkers or complex Antibody-Drug Conjugates (ADCs)[6].

Section 2: Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both strategies to aid in synthetic route design.

Metric	N,1-Bis(Boc)-3-aminoazetidine	1-Boc-3-(Fmoc-amino)azetidine
Orthogonality	None (Global deprotection only)	Fully Orthogonal (Base vs. Acid)
Primary Deprotection	20-50% TFA in DCM, or 4M HCl/Dioxane	20% Piperidine in DMF
Secondary Deprotection	N/A	20-50% TFA in DCM
Byproducts	CO2, tert-butyl cation, isobutylene	CO2, Dibenzofulvene-piperidine adduct
Scavenger Required	TIPS or Anisole (to catch t-butyl cations)	Piperidine (acts as base and scavenger)
Ideal Workflows	Solution-phase symmetric synthesis	SPPS, PROTACs, ADC Linkers, DELs
Atom Economy	High (Low molecular weight protecting groups)	Lower (Fmoc is a large, heavy protecting group)

Section 3: Visualizing the Workflows

To illustrate the strategic divergence between these two building blocks, the following logical relationship diagram outlines their respective deprotection pathways.

Divergent pathways for global (Bis-Boc) vs. orthogonal (Fmoc/Boc) azetidine strategies.

Section 4: Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems. Each step includes mechanistic rationale to guide the researcher.

Protocol A: Global Deprotection of N,1-Bis(Boc)-3-aminoazetidine Objective: Isolate the fully unprotected 3-aminoazetidine dihydrochloride salt for immediate downstream bis-functionalization.

• Preparation: Dissolve N,1-Bis(Boc)-3-aminoazetidine (1.0 eq) in anhydrous Dichloromethane (DCM) to a concentration of 0.1 M.

• Scavenger Addition: Add Triisopropylsilane (TIPS) (2.0 eq). Causality: TIPS acts as a carbocation scavenger, preventing the highly reactive tert-butyl cations (generated during Boc cleavage) from alkylating the newly freed amines.

• Acidification: Cool the mixture to 0 °C. Slowly add a solution of 4M HCl in 1,4-dioxane (10.0 eq). Note: HCl is preferred over TFA here to directly isolate the easy-to-handle dihydrochloride salt, avoiding the hygroscopic TFA salt.

• Reaction: Remove the ice bath and stir at room temperature for 2-4 hours. Monitor via TLC (Ninhydrin stain) until the starting material is consumed.

• Isolation: Concentrate the reaction mixture in vacuo. Triturate the resulting residue with cold diethyl ether to precipitate the 3-aminoazetidine dihydrochloride. Filter and dry under high vacuum.

Protocol B: Sequential Orthogonal Functionalization (PROTAC Linker Assembly) Objective: Selectively functionalize the primary amine of 1-Boc-3-(Fmoc-amino)azetidine, followed by deprotection and functionalization of the ring nitrogen.

Sequential orthogonal workflow for PROTAC linker assembly using Fmoc/Boc chemistry.

• Fmoc Cleavage: Dissolve 1-Boc-3-(Fmoc-amino)azetidine (1.0 eq) in a 20% (v/v) solution of piperidine in N,N-Dimethylformamide (DMF) (0.1 M). Stir at room temperature for 30 minutes.

• Verification: Monitor by LC-MS. Causality: The mass of the starting material should disappear, replaced by the mass of 1-Boc-3-aminoazetidine and the dibenzofulvene-piperidine adduct.

• First Coupling (Amidation): Concentrate the mixture and purify the intermediate. Dissolve the free amine in DMF. Add the carboxylic acid "Warhead" (1.1 eq), HATU (1.2 eq), and DIPEA (3.0 eq). Stir for 2 hours. Causality: HATU rapidly forms an active ester with the carboxylic acid, which is subsequently attacked by the unhindered primary amine of the azetidine.

• Boc Cleavage: Isolate the coupled intermediate. Dissolve in a 1:1 mixture of TFA:DCM (0.1 M) with 2.5% TIPS. Stir for 1 hour at room temperature.

• Second Coupling: Concentrate in vacuo to remove TFA. The resulting secondary azetidine amine is now ready for reductive amination or SNAr coupling with an E3 ligase ligand to complete the PROTAC.

Conclusion

The choice between N,1-Bis(Boc)-3-aminoazetidine and Fmoc-protected azetidines dictates the synthetic trajectory of the project. For rapid, symmetric functionalization or simple diamine generation, the Bis-Boc system offers superior atom economy and cost-effectiveness. However, for complex molecular architectures requiring sequential, regioselective coupling—such as ADCs and PROTACs—the orthogonal Fmoc/Boc strategy is an indispensable tool in the medicinal chemist's arsenal.

References

• AccelaChem. "N,1-Bis(Boc)-3-aminoazetidine". Accela ChemBio Inc. Available at: [Link]

• Gianatassio, R., et al. "Strain-Release Heteroatom Functionalization: Development, Scope, and Stereospecificity". Journal of the American Chemical Society. Available at: [Link]

• Organic Chemistry Portal. "Boc-Protected Amino Groups". Organic Chemistry Portal. Available at: [Link]

• de Pedro Beato, E., et al. "On-DNA Palladium-Catalyzed Hydrogenation-like Reaction Suitable for DNA-Encoded Library Synthesis". Bioconjugate Chemistry. Available at: [Link]

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Comparative Stability of N,1-Bis(Boc)-3-aminoazetidine: A Guide for Researchers Under Acidic vs. Basic Conditions

An In-depth Technical Guide

Introduction: The Azetidine Scaffold and the Role of N,1-Bis(Boc)-3-aminoazetidine

In the landscape of modern medicinal chemistry, strained four-membered heterocycles, particularly azetidines, have emerged as invaluable scaffolds. Their unique three-dimensional structure, sp³-rich character, and conformational rigidity can confer significant advantages in drug design, including improved metabolic stability, enhanced solubility, and novel intellectual property space.[1][2] Several FDA-approved drugs, such as baricitinib and cobimetinib, incorporate the azetidine motif, underscoring its therapeutic relevance.[1]

N,1-Bis(Boc)-3-aminoazetidine is a key bifunctional building block that provides chemists with a versatile entry point for elaborating this privileged scaffold.[3][4] The two tert-butoxycarbonyl (Boc) protecting groups mask the nucleophilicity of the two distinct nitrogen atoms—the ring nitrogen (N1) and the exocyclic amino group (N3). The utility of this reagent hinges on the predictable and selective removal of these protecting groups. However, the stability of the molecule under various reaction conditions is a critical parameter that dictates its handling, application, and the design of synthetic routes.

This guide provides an in-depth comparison of the stability of N,1-Bis(Boc)-3-aminoazetidine under acidic and basic conditions. We will explore the mechanistic underpinnings of its stability and lability, present detailed experimental protocols for stability assessment, and offer practical insights for drug development professionals.

Stability Under Acidic Conditions: A Profile of Controlled Lability

The Boc protecting group is fundamentally designed to be labile under acidic conditions.[5][] This characteristic is not a flaw but a feature, enabling its clean and efficient removal at a desired synthetic stage. The stability of N,1-Bis(Boc)-3-aminoazetidine in an acidic environment is, therefore, predictably low.

Mechanism of Acid-Catalyzed Deprotection

The cleavage of a Boc group in the presence of acid is a well-established, unimolecular decomposition pathway (E1 mechanism).[7][8][9] The process is initiated by the protonation of the carbamate's carbonyl oxygen. This protonation enhances the electrophilicity of the carbonyl carbon and weakens the adjacent C-O bond. The subsequent fragmentation yields a highly stable tert-butyl cation, carbon dioxide, and the free amine.[10][11]

The key steps are as follows:

• Protonation: A strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), protonates the carbonyl oxygen of the Boc group.[7]

• Fragmentation: The protonated intermediate fragments, leading to the loss of the tert-butyl group as a stable tertiary carbocation.

• Decarboxylation: The resulting carbamic acid is unstable and rapidly decarboxylates to release carbon dioxide and the free amine.[8][10]

For N,1-Bis(Boc)-3-aminoazetidine, treatment with strong acid is expected to remove both Boc groups, ultimately yielding 3-aminoazetidine as a dihydrochloride or bis(trifluoroacetate) salt. While the electronic environments of the two Boc groups are slightly different, most standard acidic deprotection protocols using an excess of strong acid will not differentiate between them, leading to complete deprotection.

Caption: Acid-catalyzed deprotection pathway of N,1-Bis(Boc)-3-aminoazetidine.

Stability Under Basic Conditions: A Profile of Robust Resilience

A defining and synthetically valuable feature of the Boc group is its exceptional stability under basic and most nucleophilic conditions.[12][13][14] This stability allows for orthogonal protection strategies, where base-labile groups like Fmoc (9-fluorenylmethoxycarbonyl) can be removed while Boc-protected amines remain intact.[7][15]

Mechanistic Basis for Base Stability

Base-mediated hydrolysis of carbamates, analogous to saponification of esters, requires nucleophilic attack by a hydroxide ion (or other base) at the carbonyl carbon. For the Boc group, this pathway is sterically hindered by the bulky tert-butyl group.[16] Furthermore, the alternative E1 pathway seen under acidic conditions is not viable in a basic medium, as there is no driving force for the formation of a carbocation.[11]

While some exceptions exist for Boc cleavage under basic conditions, they typically involve substrates where the nitrogen atom is highly activated (e.g., part of an indole or dicarbamate on the same nitrogen), facilitating an alternative elimination mechanism.[14][17] For N,1-Bis(Boc)-3-aminoazetidine, where each nitrogen is a standard secondary or primary amine derivative, exceptional stability is expected under common basic conditions, including:

• Alkali metal hydroxides (e.g., LiOH, NaOH)

• Carbonates (e.g., K₂CO₃, Cs₂CO₃)

• Organic amines (e.g., triethylamine, DBU)

Caption: Expected stability of N,1-Bis(Boc)-3-aminoazetidine under basic conditions.

Head-to-Head Comparison: Acidic vs. Basic Conditions

The divergent stability of N,1-Bis(Boc)-3-aminoazetidine under acidic and basic conditions is summarized below. This data is foundational for its strategic use in multi-step synthesis.

Parameter	Acidic Conditions	Basic Conditions
Typical Reagents	Trifluoroacetic acid (TFA), HCl (in dioxane/EtOAc), H₂SO₄	LiOH, NaOH, K₂CO₃, NaHCO₃, Triethylamine (Et₃N)
Mechanism	E1 fragmentation via protonated intermediate[7][10]	Nucleophilic acyl substitution (highly disfavored)[16]
Expected Outcome	Rapid and complete deprotection of both Boc groups.	No reaction. The compound remains intact.
Byproducts	tert-Butyl cation (leading to isobutylene), CO₂.[7][10]	None.
Reaction Rate	Fast; often complete within 30 minutes to a few hours at room temperature.[18]	Extremely slow to negligible.
Practical Implication	Used for intentional, planned deprotection steps.	Allows for reactions at other sites using basic reagents.

Experimental Protocols for Stability Assessment

To empirically validate these principles, the following self-validating protocols can be employed. The core of the analysis is a time-course study monitored by High-Performance Liquid Chromatography (HPLC), which quantifies the disappearance of the starting material over time.

Core Materials & Equipment

• N,1-Bis(Boc)-3-aminoazetidine

• HPLC system with a C18 column and UV detector (monitoring at ~210 nm)

• LC-MS system for product identification (optional but recommended)

• Internal standard (e.g., naphthalene, biphenyl - select a compound that is stable under both conditions and chromatographically resolved)

• Reagents: Trifluoroacetic acid (TFA), Dichloromethane (DCM), 4M HCl in Dioxane, Lithium hydroxide (LiOH), Tetrahydrofuran (THF), Water, Saturated aq. NaHCO₃.

Protocol 1: Acidic Stability Challenge

This protocol is designed to quantify the rate of degradation under standard deprotection conditions.

• Stock Solution Preparation:

  • Accurately prepare a ~5 mg/mL stock solution of N,1-Bis(Boc)-3-aminoazetidine in a suitable solvent (e.g., Acetonitrile).

  • Prepare a ~1 mg/mL stock solution of the internal standard (IS) in the same solvent.

• Reaction Setup:

  • In a vial, add 10 mg of N,1-Bis(Boc)-3-aminoazetidine.

  • Dissolve it in 1 mL of Dichloromethane (DCM).

  • Add 1 mL of Trifluoroacetic acid (TFA) to initiate the reaction (t=0). Stir at room temperature.

• Time-Point Sampling & Quenching:

  • At specified time points (e.g., t = 0, 5, 15, 30, 60, 120 minutes), withdraw a 50 µL aliquot of the reaction mixture.

  • Immediately quench the aliquot in a vial containing 900 µL of a 50:50 Acetonitrile/Saturated NaHCO₃ solution and 50 µL of the internal standard stock solution. This neutralizes the acid and dilutes the sample for analysis.

• HPLC Analysis:

  • Inject the quenched samples onto the HPLC system.

  • Develop a gradient method (e.g., Water/Acetonitrile with 0.1% TFA) to separate the starting material, internal standard, and any degradation products.

  • Calculate the peak area ratio of the starting material to the internal standard at each time point. Plot this ratio against time to determine the degradation kinetics.

Protocol 2: Basic Stability Challenge

This protocol is designed to demonstrate the compound's stability under common basic conditions.

• Reaction Setup:

  • In a vial, add 10 mg of N,1-Bis(Boc)-3-aminoazetidine.

  • Dissolve it in 2 mL of a 1:1 mixture of THF and 1M aqueous LiOH.

  • Stir the mixture at room temperature.

• Time-Point Sampling:

  • At extended time points (e.g., t = 0, 1, 4, 8, 24 hours), withdraw a 100 µL aliquot.

  • Neutralize the aliquot with ~100 µL of 1M HCl (or until pH ~7).

  • Add 750 µL of Acetonitrile and 50 µL of the internal standard stock solution.

• HPLC Analysis:

  • Analyze the samples using the same HPLC method as in the acidic challenge.

  • Calculate the peak area ratio of the starting material to the internal standard. It is expected that this ratio will remain constant over the 24-hour period, confirming the compound's stability.

Conclusion and Practical Recommendations

The chemical behavior of N,1-Bis(Boc)-3-aminoazetidine is a classic illustration of the strategic utility of the Boc protecting group.

• Under Acidic Conditions: The compound is intentionally labile. Researchers should assume that exposure to strong acids (e.g., TFA, HCl) or even prolonged exposure to milder acids will lead to partial or complete deprotection.[7][19] This is the desired outcome for revealing the amine functionalities for subsequent reactions.

• Under Basic Conditions: The compound is exceptionally stable.[13][14][16] This robustness allows chemists to perform a wide range of transformations on other parts of a molecule containing this scaffold—such as ester saponification or reactions requiring non-nucleophilic organic bases—without fear of unintended deprotection.

For drug development professionals, understanding this stability dichotomy is paramount. It informs every step of synthesis design, from the sequence of reactions to the choice of reagents and workup procedures, ensuring the integrity of this valuable azetidine building block until its strategic unmasking is required.

References

• Benchchem. An In-depth Technical Guide to the Boc Protection Mechanism for Amines.

• Master Organic Chemistry. Amine Protection and Deprotection. Available from: [Link]

• Common Organic Chemistry. Boc Deprotection Mechanism - HCl. Available from: [Link]

• YouTube. Boc Deprotection Mechanism | Organic Chemistry. (2022). Available from: [Link]

• Wordpress. Bases. (2026).

• Organic Chemistry Portal. Boc-Protected Amino Groups. Available from: [Link]

• Reddit. Why is boc stable to hydrolysis under basic conditions? (2024). Available from: [Link]

• MDPI. A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. (2022). Available from: [Link]

• SciSpace. Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. Available from: [Link]

• PMC. N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Available from: [Link]

• Total Synthesis. Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. (2024). Available from: [Link]

• MDPI. Synthesis of New Azetidine and Oxetane Amino Acid Derivatives through Aza-Michael Addition of NH-Heterocycles with Methyl 2-(Azetidin- or Oxetan-3-Ylidene)Acetates. (2023). Available from: [Link]

• PMC. Exploration of 3-Aminoazetidines as Triple Reuptake Inhibitors by Bioisosteric Modification of 3-α-Oxyazetidine. Available from: [Link]

• RSC Publishing. Dual protection of amino functions involving Boc. (2013). Available from: [Link]

• Chemistry Steps. Boc Protecting Group for Amines. (2023). Available from: [Link]

• Semantic Scholar. Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Available from: [Link]

• ResearchGate. A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated Catalyst-free Conditions. (2025). Available from: [Link]

• PubMed. Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026). Available from: [Link]

• Google Patents. US4822895A - 3-aminoazetidine, its salts and intermediates of synthesis.

• Synple Chem. Application Note – N-Boc protection. Available from: [Link]

• Journal of the American Chemical Society. Enantiocontrolled Azetidine Library Synthesis via Strain-Release Functionalization of 1-Azabicyclobutanes. (2025). Available from: [Link]

• PMC. A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. (2024). Available from: [Link]

• Agilent. Rapid, Accurate, Sensitive and Reproducible Analysis of Amino Acids. Available from: [Link]

• MOST Wiedzy. Literature update of analytical methods for biogenic amines determination in food and beverages. Available from: [Link]

• AAPPTec. Monitoring of Peptide Coupling and Capping; Coupling Tests. Available from: [Link]

• IRIS-AperTO. Immobilized bi-enzymatic system for the determination of biogenic amines in solution. Available from: [Link]

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N,1-Bis(Boc)-3-aminoazetidine vs piperidine derivatives as structural motifs

Strategic Scaffold Hopping: N,1-Bis(Boc)-3-aminoazetidine vs. Piperidine Derivatives in Lead Optimization

As medicinal chemistry rapidly evolves, the industry is shifting away from flat, lipophilic rings toward sp3 -rich, conformationally constrained scaffolds. For decades, the six-membered piperidine ring has been a ubiquitous structural motif in FDA-approved drugs. However, its inherent flexibility, high basicity, and lipophilicity frequently introduce late-stage developmental liabilities, such as hERG channel inhibition and rapid CYP450-mediated clearance.

To overcome these hurdles, the 3-aminoazetidine motif has emerged as a premier bioisostere. By leveraging orthogonally protected building blocks like N,1-Bis(Boc)-3-aminoazetidine , drug development professionals can systematically execute scaffold hops that modulate physicochemical properties while preserving the spatial trajectory of critical pharmacophores.

Structural & Electronic Causality: The Bioisosteric Shift

Replacing a 6-membered piperidine with a 4-membered azetidine fundamentally alters the molecule's electronic and structural profile. The causality behind these property shifts is rooted in ring strain and atomic proximity:

• Basicity (pKa) Modulation: While unsubstituted azetidine and piperidine share similar pKa values (~11.2), the introduction of an exocyclic amine drastically changes the landscape. In 3-aminoazetidine, the two nitrogen atoms are separated by fewer bonds than in 4-aminopiperidine. This closer spatial proximity significantly amplifies the inductive electron-withdrawing effect, effectively lowering the pKa of the basic center by 1 to 2 units. This reduction in basicity is a primary driver for mitigating off-target hERG binding, which typically requires a strong positive charge at physiological pH[1].

• Lipophilicity (logD) and Clearance: The transition from a piperidine to an azetidine core reduces the carbon count and overall molecular volume. This structural contraction inherently lowers lipophilicity (logD). Because non-specific binding to CYP450 active sites is largely driven by lipophilic interactions, this reduction synergistically improves metabolic stability and intrinsic clearance ( CLint​ )[2].

• Conformational Rigidity: The high ring strain of the azetidine core (approx. 25.4 kcal/mol) locks the exit vectors into a more defined, rigid spatial arrangement[1]. When this rigid conformation aligns with the target's active site, it minimizes the entropic penalty of binding, often resulting in superior ligand efficiency (LipE) and fit quality (FQ) compared to the more flexible piperidine.

Quantitative Comparison: Piperidine vs. 3-Aminoazetidine

The following table summarizes the divergent physicochemical trajectories observed when transitioning between these two motifs.

Property	4-Aminopiperidine Motif	3-Aminoazetidine Motif	Causality / Impact on Drug Design
Ring Size & Geometry	6-membered, flexible chair	4-membered, rigid, strained	Azetidine provides higher Fsp3​ in a more compact volume, improving target residence time if geometrically aligned.
pKa (Basic Amine)	~10.0 - 10.5	~8.5 - 9.0	Closer proximity of electronegative atoms in azetidine increases inductive withdrawal, lowering basicity and improving cell permeability.
Lipophilicity (logD)	Baseline	~0.5 - 1.0 log units lower	Fewer carbons and smaller molar volume in azetidine reduce lipophilicity, lowering non-specific protein binding.
hERG Liability	High	Low to Moderate	Lower pKa results in a lower fraction of protonated species at pH 7.4, directly reducing hERG channel affinity.
Metabolic Stability	Prone to CYP oxidation	Generally improved	Reduced lipophilicity lowers CYP binding affinity, though the strained 4-membered ring can occasionally introduce specific ring-opening liabilities.

Synthetic Enablement: N,1-Bis(Boc)-3-aminoazetidine

To synthesize these optimized analogues, 3 serves as a highly versatile, commercially available synthon[3]. The dual tert-butyloxycarbonyl (Boc) protection ensures the molecule is chemically inert during aggressive upstream transformations (e.g., cross-coupling or strong alkylations). Once the core scaffold is assembled, a single, high-yielding global deprotection step under acidic conditions (e.g., TFA or HCl in dioxane) unveils the highly polar diamine core, ready for final diversification.

Self-Validating Experimental Methodologies

To objectively validate the success of a scaffold hop, robust physicochemical and ADME profiling must be conducted. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Potentiometric pKa Determination

Causality & Self-Validation: Potentiometry is utilized over spectrophotometry because aliphatic azetidines and piperidines lack a UV-Vis chromophore. The system is inherently self-validating: the first derivative of the titration curve ( ΔpH/ΔV ) must produce a sharp, symmetrical peak. A broad or asymmetrical peak immediately flags precipitation or impurities, invalidating the run.

• Preparation: Dissolve 2.0 mg of the deprotected test compound in 10 mL of a standardized 0.15 M KCl solution (maintaining constant ionic strength).

• Calibration: Calibrate the glass pH electrode using certified standard buffers (pH 4.01, 7.00, 10.01) at a strictly controlled temperature of 25.0 ± 0.1 °C.

• Titration: Titrate the solution with standardized 0.1 M KOH under a continuous argon purge to prevent atmospheric CO2​ absorption, which would falsely acidify the solution and skew the pKa.

• Data Acquisition: Record the pH automatically after each 0.01 mL addition of titrant.

• Analysis: Calculate the pKa from the exact inflection point of the titration curve using the Henderson-Hasselbalch equation.

Protocol B: In Vitro Microsomal Clearance ( CLint​ )

Causality & Self-Validation: Liver microsomes contain the full complement of Phase I metabolizing enzymes required to assess metabolic liability. The assay is self-validating through the mandatory inclusion of a positive control (Verapamil) and a negative control (buffer without NADPH). If the positive control is not cleared at the established historical rate, or if the test compound degrades in the negative control (indicating chemical instability rather than enzymatic metabolism), the assay is rejected.

• Incubation Mixture: Combine human liver microsomes (0.5 mg protein/mL) with the test compound (1 µM final concentration) in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2​ .

• Pre-incubation: Equilibrate the mixture in a shaking water bath at 37 °C for 5 minutes.

• Initiation: Initiate the metabolic reaction by adding the cofactor NADPH (1 mM final concentration).

• Sampling: Extract 50 µL aliquots of the mixture at precisely 0, 5, 15, 30, and 45 minutes.

• Quenching: Immediately quench each aliquot by dispensing it into 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., tolbutamide) to precipitate proteins and halt metabolism.

• Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS to quantify the exponential disappearance of the parent compound and calculate CLint​ ( μL/min/mg protein).

Strategic Workflow Visualization

The decision to transition from a piperidine to an azetidine core follows a logical, data-driven workflow.

Workflow for scaffold hopping from piperidine to azetidine derivatives.

References

• Journal of Medicinal Chemistry (ACS Publications). Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. Available at:[Link]

• AccelaChemBio. N,1-Bis(Boc)-3-aminoazetidine Product Specifications. Available at:[Link]

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Safety & Regulatory Compliance

N,1-Bis(Boc)-3-aminoazetidine proper disposal procedures

The Definitive Guide to N,1-Bis(Boc)-3-aminoazetidine Disposal: Safety, Logistics, and Operational Protocols

As a Senior Application Scientist, I frequently observe laboratories treating all organic waste as a monolithic entity. This is a dangerous oversight when handling heavily protected amines like N,1-Bis(Boc)-3-aminoazetidine . While the tert-butyloxycarbonyl (Boc) group is an excellent protecting strategy during drug development and synthesis, it becomes a latent hazard during disposal if its degradation mechanics are ignored.

This guide provides the essential, self-validating protocols required to safely manage, segregate, and dispose of N,1-Bis(Boc)-3-aminoazetidine waste, ensuring operational safety and regulatory compliance.

Physicochemical Hazard Profile

Before executing any disposal protocol, it is critical to understand the physical and chemical parameters of the compound you are handling. N,1-Bis(Boc)-3-aminoazetidine features a highly reactive azetidine core protected by two Boc groups, making it uniquely sensitive to its chemical environment[1].

Table 1: Quantitative Physicochemical & Hazard Profile

Parameter	Specification / Data
Chemical Name	N,1-Bis(Boc)-3-aminoazetidine
CAS Number	1463502-56-8[1]
Molecular Formula	C13H24N2O4[1]
Molecular Weight	272.34 g/mol [1]
Primary Hazards	Skin/Eye Irritant; Severe Gas Evolution Risk (Isobutylene/CO₂)
Storage Compatibility	Dry, cool, well-ventilated; isolated from strong acids[2]
EPA/RCRA Classification	Hazardous Organic Waste

The Mechanistic Causality of Disposal (The "Why")

Why can't this compound just go into the standard organic waste carboy?

The fundamental danger of disposing of N,1-Bis(Boc)-3-aminoazetidine lies in the chemical reactivity of the Boc protecting groups. The Boc group is highly susceptible to acid-catalyzed deprotection[3]. When exposed to acidic waste streams (e.g., those containing Trifluoroacetic acid (TFA), HCl, or methanesulfonic acid), the protonated tert-butyl carbamate fragments[4].

This fragmentation rapidly releases isobutylene gas and carbon dioxide [3][4]. Because this molecule contains two Boc groups, 1 mole of N,1-Bis(Boc)-3-aminoazetidine can generate 2 moles of isobutylene and 2 moles of CO₂. If this reaction occurs inside a sealed glass or HDPE waste carboy, the rapid pressure buildup will cause the container to rupture, leading to catastrophic chemical exposure, secondary spills, and potential shrapnel. Therefore, the absolute operational rule for this compound is strict segregation from acidic waste streams .

Table 2: Waste Segregation & Compatibility Matrix

Waste Stream Type	Compatibility	Causality / Rationale
Neutral/Basic Organic	Compatible	Boc groups remain stable; no gas evolution.
Acidic Organic	INCOMPATIBLE	Acid triggers rapid decarboxylation and isobutylene gas release, causing container explosion[3][4].
Aqueous Waste	INCOMPATIBLE	Poor solubility causes phase separation; violates environmental discharge regulations.

Step-by-Step Disposal Workflows

Every protocol below is designed as a self-validating system . Do not proceed to the next step unless the validation criteria of the current step are met.

Protocol 1: Disposal of Solid / Neat Compound

Use this protocol for unreacted starting material, expired stock, or solid residues.

• Preparation: Don appropriate PPE, including nitrile gloves, a flame-resistant lab coat, and tightly fitting safety goggles. Ensure the fume hood is operational.

• Collection: Use a non-sparking, anti-static spatula to collect the solid. Causality: Azetidine derivatives can generate static-induced dust hazards; non-sparking tools mitigate ignition risks.

• Containment: Transfer the solid into a dedicated, wide-mouth High-Density Polyethylene (HDPE) solid waste container.

• Validation: Visually inspect the container to ensure no liquid acids have been previously disposed of in it.

• Sealing & Logistics: Seal the container. Label it strictly as: "Hazardous Solid Waste - Boc-Protected Amine (Non-Acidic)." Transfer to your Environmental Health and Safety (EHS) team for high-temperature incineration.

Protocol 2: Disposal of Solvent-Dissolved Mixtures

Use this protocol for reaction filtrates, chromatography fractions, or mother liquors.

• pH Verification (Critical Step): Before transferring the solution to a bulk waste carboy, test the pH of the mixture using pH indicator paper.

  • Self-Validation: The pH paper must read ≥ 7.0. If the pH is < 7.0, proceed immediately to Step 2. If ≥ 7.0, skip to Step 3.

• Active Neutralization: If the solution is acidic, place the flask in an ice bath within a fume hood. Slowly add saturated aqueous NaHCO₃ dropwise.

  • Self-Validation: Observe the solution. If effervescence (bubbling) occurs, acid is still present and actively reacting. Continue adding base until a drop of NaHCO₃ produces absolutely zero effervescence.

• Phase Separation: Transfer the neutralized mixture to a separatory funnel. Isolate the organic layer containing the N,1-Bis(Boc)-3-aminoazetidine.

• Transfer: Pour the organic layer into a designated "Non-Halogenated Organic Waste" (or Halogenated, depending on the carrier solvent) carboy.

• Venting: Ensure the waste carboy is equipped with a pressure-relief vented cap. Causality: Even with neutralization, trace degradation can occur over time. A vented cap ensures any latent gas evolution safely escapes into the fume hood exhaust rather than pressurizing the jug.

Protocol 3: Spill Response and Decontamination

• Isolation: Evacuate the immediate area. Maximize fume hood ventilation to clear any potential aerosolized azetidine or isobutylene gas.

• Absorption: For liquid spills, cover the area completely with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Causality: Do not use sawdust or paper towels, as they can react with co-solvents or trace acids.

• Collection: Sweep the absorbed mixture into a hazardous waste bag using a dedicated spill-kit brush.

• Decontamination: Wash the contaminated surface with a mild alkaline detergent solution (pH 8-9) to ensure any residual compound remains stable, followed by a pure water rinse.

Operational Disposal Workflow Diagram

To streamline laboratory operations, follow this logical decision tree for immediate waste segregation.

Decision tree for the safe segregation and disposal of N,1-Bis(Boc)-3-aminoazetidine waste.

References

• Title: 1463502-56-8_N,1-Bis(Boc)-3-aminoazetidineCAS号 ...
• Source: benchchem.
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• Source: researchgate.

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• 1. 1463502-56-8_N,1-Bis(Boc)-3-aminoazetidineCAS号:1463502-56-8_N,1-Bis(Boc)-3-aminoazetidine【结构式 性质 英文】 - 化源网 [chemsrc.com]
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Personal protective equipment for handling N,1-Bis(Boc)-3-aminoazetidine

The Definitive Guide to Personal Protective Equipment and Handling Protocols for N,1-Bis(Boc)-3-aminoazetidine

Introduction

N,1-Bis(Boc)-3-aminoazetidine (CAS: 1463502-56-8) is a highly valuable building block in modern drug discovery, frequently utilized to incorporate sp3-rich, functionalized azetidine rings into pharmaceutical candidates to improve their pharmacokinetic profiles[1]. However, the same structural features that make it synthetically useful—specifically its dual tert-butyloxycarbonyl (Boc) protecting groups—significantly alter its physical and toxicological properties.

As a Senior Application Scientist, I designed this guide to move beyond generic safety data sheets. By understanding the causality behind the chemical's behavior, laboratory personnel can implement self-validating safety protocols that ensure compliance with the OSHA Laboratory Standard (29 CFR 1910.1450)[2] while maintaining the integrity of their synthetic workflows.

Hazard Profiling & Causality

To select the appropriate Personal Protective Equipment (PPE), we must first understand the mechanistic hazards of the molecule:

• Dermal and Ocular Permeability (H315, H319): While unprotected azetidines are highly polar, the addition of two bulky, lipophilic Boc groups significantly increases the molecule's partition coefficient (LogP)[3]. This enhanced lipophilicity allows the compound to more easily penetrate the lipid bilayer of the stratum corneum (skin) and the corneal epithelium, necessitating strict barrier controls.

• Respiratory Irritation (H335): N,1-Bis(Boc)-3-aminoazetidine is typically handled as a fine, dry powder[3]. Organic powders of this nature are prone to accumulating electrostatic charge during mechanical transfer, leading to rapid aerosolization and subsequent inhalation risks.

• Systemic Toxicity (H302): Harmful if swallowed, requiring stringent hygiene practices to prevent accidental ingestion via hand-to-mouth transfer[3].

Personal Protective Equipment (PPE) Matrix

The following PPE is mandatory for handling this compound. Each selection is grounded in the chemical's specific hazard profile to ensure maximum risk mitigation.

PPE Category	Specification	Mechanistic Rationale & Causality
Eye Protection	ANSI Z87.1 Compliant Safety Goggles	Prevents ocular exposure to aerosolized micro-particulates. The amine derivative can cause severe eye irritation upon contact with the aqueous environment of the cornea[3].
Hand Protection	Nitrile Gloves (≥0.11 mm thickness)	Nitrile provides a robust barrier against lipophilic organic molecules. The dual-Boc functionalization increases dermal permeability, requiring continuous barrier integrity.
Body Protection	Flame-Resistant Lab Coat & Closed-Toe Shoes	Minimizes exposed skin surface area, mitigating the risk of accidental dermal transfer during handling[4].
Respiratory / Engineering	Chemical Fume Hood (Face velocity >100 fpm)	Prevents inhalation of aerosolized powder (H335). If a hood is temporarily unavailable, an N95/P100 particulate respirator is strictly required[2].

Operational Workflow & Handling Protocol

This step-by-step methodology incorporates self-validating checks to ensure the protocol is functioning as intended before you proceed.

Step 1: Environmental Verification (Self-Validating)

• Action: Conduct operations inside a certified chemical fume hood.

• Validation Check: Before opening the chemical container, hold a small piece of tissue paper near the bottom of the sash. If the tissue is pulled steadily inward, your face velocity is sufficient (>100 fpm)[2]. If it flutters outward or drops, abort the procedure and contact facilities.

Step 2: Static Mitigation

• Action: N,1-Bis(Boc)-3-aminoazetidine powder holds static charge. Use an anti-static gun (e.g., Zerostat) on your weighing boat and metal spatula prior to transfer.

• Causality: Neutralizing the electrostatic potential prevents the powder from "jumping" or aerosolizing, directly mitigating the H335 inhalation hazard[3].

Step 3: Material Transfer

• Action: Weigh the required mass using smooth, deliberate motions. Close the draft shield of the analytical balance immediately after transfer.

• Validation Check: If the powder clings aggressively to the sides of the spatula or the draft shield, your static mitigation (Step 2) was insufficient. Stop, re-apply the anti-static treatment, and proceed.

Step 4: Dissolution & Post-Handling

• Action: Dissolve the compound in your target solvent (e.g., Dichloromethane or Methanol) within the fume hood. Once solvated, the inhalation hazard is neutralized. Wipe down the balance and surrounding surfaces with a 70% Isopropanol solution to capture any unseen micro-dust[4].

Spill Response & Disposal Plan

Accidental Spill Containment:

• Do NOT Dry Sweep: Sweeping fine organic powders generates a massive aerosol plume, drastically increasing inhalation exposure[4].

• Dampen and Capture: Gently cover the spilled powder with absorbent paper towels. Carefully dampen the towels with a high-flashpoint solvent (like Isopropanol or water) to trap the dust.

• Collect: Scoop the dampened mass into a sealable, compatible hazardous waste container.

Waste Management: Dispose of all solid waste—including contaminated gloves, weighing boats, and spill cleanup materials—as Hazardous Solid Organic Waste . Ensure the waste stream is clearly labeled with the chemical name and CAS (1463502-56-8). Route for high-temperature incineration in accordance with institutional Chemical Hygiene Plans and OSHA regulations[2]. Do not flush any unreacted material down the sink.

Workflow Visualization

Workflow diagram detailing the safety and operational protocols for N,1-Bis(Boc)-3-aminoazetidine.

References

• [1] N,1-Bis(Boc)-3-aminoazetidine (CAS 1463502-56-8) Chemical Properties and Safety Data. ChemSrc. Available at:[Link]

• [2] Laboratory Safety OSHA Laboratory Standard (29 CFR 1910.1450). Occupational Safety and Health Administration (OSHA). Available at:[Link]

• [4] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies of Sciences, Engineering, and Medicine. The National Academies Press. Available at:[Link]

Sources

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